5-Oxa-2-azaspiro[3.5]non-7-ene

Core Science & Biosynthesis

An In-depth Technical Guide to the Predicted ¹H and ¹³C NMR Chemical Shift Data of 5-Oxa-2-azaspiro[3.5]non-7-ene

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

This guide provides a comprehensive analysis of the predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data for the novel spirocyclic heteroalkene, 5-Oxa-2-azaspiro[3.5]non-7-ene. In the absence of direct experimental data for this specific molecule, this document leverages established NMR principles and data from analogous structural motifs to offer a robust predictive framework. This resource is intended to aid researchers in the identification, characterization, and quality control of this and related spirocyclic systems.

Introduction: The Structural Significance and Spectroscopic Challenge

5-Oxa-2-azaspiro[3.5]non-7-ene is a unique spirocyclic compound featuring a strained four-membered azetidine ring fused to a six-membered dihydropyran ring. This architecture is of significant interest in medicinal chemistry due to the prevalence of spirocycles in natural products and their increasing use as bioisosteric replacements for common functional groups. The precise three-dimensional arrangement of these rings imparts specific conformational constraints that can be critical for biological activity.

NMR spectroscopy is the most powerful tool for the unambiguous structural elucidation of such novel molecules. The chemical shifts and coupling constants of the hydrogen (¹H) and carbon-13 (¹³C) nuclei provide a detailed electronic and stereochemical map of the molecule. This guide will deconstruct the predicted NMR spectrum of 5-Oxa-2-azaspiro[3.5]non-7-ene, providing a foundational understanding for researchers working with this or similar scaffolds.

Predicted ¹H and ¹³C NMR Chemical Shift Data

The predicted ¹H and ¹³C NMR chemical shifts for 5-Oxa-2-azaspiro[3.5]non-7-ene are summarized in the tables below. These predictions are based on the analysis of structurally related compounds, including N-unsubstituted azetidines and 3,4-dihydro-2H-pyran.

Table 1: Predicted ¹H NMR Chemical Shifts for 5-Oxa-2-azaspiro[3.5]non-7-ene

Position	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)
H1 (x2)	3.6 - 3.8	t	~7-8
H3 (x2)	3.6 - 3.8	t	~7-8
H4 (x2)	2.2 - 2.4	m	-
H6 (x2)	4.0 - 4.2	t	~5-6
H7	6.3 - 6.5	d	~6-7
H8	4.7 - 4.9	dt	~6-7, ~2
NH	1.5 - 2.5	br s	-

Table 2: Predicted ¹³C NMR Chemical Shifts for 5-Oxa-2-azaspiro[3.5]non-7-ene

Position	Predicted Chemical Shift (δ, ppm)
C1	45 - 50
C3	45 - 50
C4	30 - 35
C6	65 - 70
C7	140 - 145
C8	98 - 103
C9 (spiro)	75 - 80

Rationale and Interpretation of Predicted Chemical Shifts

The predicted chemical shifts are derived from the additive effects of the various structural features of 5-Oxa-2-azaspiro[3.5]non-7-ene. The following sections break down the reasoning behind these predictions.

The Azetidine Moiety (C1, C3, N2)

• Protons (H1, H3): In unsubstituted azetidine, the methylene protons typically resonate around δ 3.6-3.8 ppm. This downfield shift compared to a typical alkane is due to the deshielding effect of the adjacent nitrogen atom. The protons on C1 and C3 are expected to be in a similar environment and are therefore predicted to have similar chemical shifts. They are expected to appear as triplets due to coupling with the protons on the adjacent methylene groups (assuming free rotation, which may be restricted in the spirocycle).

• Carbons (C1, C3): The carbon atoms of an unsubstituted azetidine ring typically appear in the range of δ 45-50 ppm.

• NH Proton: The chemical shift of the N-H proton is highly variable and depends on solvent, concentration, and temperature. It is expected to be a broad singlet in the range of δ 1.5-2.5 ppm.

The Dihydropyran Moiety (C4, C6, C7, C8)

• Olefinic Protons (H7, H8): The protons on the double bond of the dihydropyran ring are in a vinyl ether system. The proton at C8, being adjacent to the oxygen atom, is expected to be significantly downfield, in the range of δ 4.7-4.9 ppm. The proton at C7 is predicted to be further upfield, around δ 6.3-6.5 ppm. These protons will exhibit a cis-coupling constant of approximately 6-7 Hz. The H8 proton may also show a small allylic coupling to the H6 protons.

• Olefinic Carbons (C7, C8): The carbon atoms of the enol ether double bond will have distinct chemical shifts. C8, bonded to the oxygen, will be significantly downfield (δ 140-145 ppm), while C7 will be upfield (δ 98-103 ppm). This is a characteristic feature of enol ethers.

• Methylene Protons (H4, H6): The protons on C6, being adjacent to the oxygen atom, will be deshielded and are predicted to appear around δ 4.0-4.2 ppm. The protons on C4 are further from the heteroatom and are expected to resonate at a more typical allylic position, around δ 2.2-2.4 ppm.

• Methylene Carbons (C4, C6): The C6 carbon, being attached to the oxygen, will be downfield (δ 65-70 ppm), while the C4 carbon will be at a more standard aliphatic chemical shift (δ 30-35 ppm).

The Spirocyclic Center (C9)

The spiro carbon (C9) is a quaternary carbon atom bonded to two carbons of the azetidine ring and two carbons of the dihydropyran ring, as well as the oxygen atom. This unique environment is expected to result in a chemical shift in the range of δ 75-80 ppm.

Experimental Protocol for NMR Data Acquisition

For the successful acquisition of high-quality NMR data for 5-Oxa-2-azaspiro[3.5]non-7-ene, the following protocol is recommended:

• Sample Preparation:

  • Dissolve 5-10 mg of the purified compound in 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or MeOD). Chloroform-d (CDCl₃) is a good starting point for non-polar to moderately polar compounds.

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm for both ¹H and ¹³C).

  • Filter the solution into a clean, dry 5 mm NMR tube.

• ¹H NMR Acquisition:

  • Use a spectrometer with a field strength of at least 400 MHz for optimal resolution.

  • Acquire a standard one-dimensional ¹H spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio (typically 16-64 scans).

  • Optimize the spectral width to cover the expected range of proton chemical shifts (e.g., 0-10 ppm).

  • Process the data with an appropriate line broadening factor (e.g., 0.3 Hz) to improve resolution.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C (typically 256-1024 scans).

  • Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0-160 ppm).

• 2D NMR Experiments (for structural confirmation):

  • COSY (Correlation Spectroscopy): To establish ¹H-¹H coupling networks and confirm proton assignments.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and ¹³C atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between ¹H and ¹³C, which is crucial for assigning quaternary carbons and confirming the connectivity of the spirocyclic system.

Visualization of Molecular Structure and Key NMR Correlations

The following diagrams illustrate the structure of 5-Oxa-2-azaspiro[3.5]non-7-ene and the expected key long-range correlations that would be observed in an HMBC experiment.

Caption: Molecular structure of 5-Oxa-2-azaspiro[3.5]non-7-ene.

Caption: Predicted key HMBC correlations for 5-Oxa-2-azaspiro[3.5]non-7-ene.

Conclusion

This technical guide provides a detailed predictive analysis of the ¹H and ¹³C NMR spectra of 5-Oxa-2-azaspiro[3.5]non-7-ene. By understanding the expected chemical shifts and coupling patterns based on its constituent structural motifs, researchers can more effectively identify and characterize this novel heterocyclic system. The provided experimental protocols and illustrative diagrams serve as a practical resource for scientists engaged in the synthesis and analysis of spirocyclic compounds for drug discovery and development.

References

• PubChem. 3,4-dihydro-2H-pyran. [Link]

• Reich, H. J. 13C NMR Chemical Shifts. Organic Chemistry Data. [Link]

• Gómez-Bengoa, E. et al. Easy access to constrained peptidomimetics and 2,2-disubstituted azetidines by unexpected reactivity profile of α-lithiated N-Boc-azetidines. Chem. Commun., 2015, 51, 12631-12634. [Link]

• Marco-Contelles, J. et al. Synthesis of Cyclic Enol Ethers from Alkenyl-β-dicarbonyl Compounds. J. Org. Chem. 2002, 67, 11, 3775–3778. [Link]

Synthesis Pathways and Reaction Mechanisms of 5-Oxa-2-azaspironon-7-ene: A Technical Guide

Synthesis Pathways and Reaction Mechanisms of 5-Oxa-2-azaspiro[1]non-7-ene: A Technical Guide

Executive Summary & Structural Rationale

The integration of spirocyclic scaffolds into drug discovery has revolutionized the development of novel therapeutics. By replacing flat, sp3-poor aromatic rings with three-dimensional spirocycles, chemists can dramatically improve a drug candidate's metabolic stability, aqueous solubility, and vector geometry [1].

5-Oxa-2-azaspiro[1]non-7-ene represents a highly specialized, conformationally restricted spirocycle. Structurally, it consists of an azetidine ring (2-aza) and a 3,6-dihydro-2H-pyran ring (5-oxa, 7-ene) fused at a single quaternary spiro carbon (C4). This unique architecture serves as a bioisostere for morpholines and piperidines, offering distinct hydrogen-bond acceptor vectors and reduced lipophilicity.

Synthesizing this sterically demanding quaternary center requires a highly orchestrated, self-validating sequence. The most robust and scalable approach relies on the assembly of a diene precursor followed by a ruthenium-catalyzed Ring-Closing Metathesis (RCM) [2].

Retrosynthetic Analysis & Workflow

Our retrosynthetic strategy disconnects the 6-membered oxacycle at the C7=C8 double bond, leading back to an acyclic diene: 3-allyl-3-(allyloxy)azetidine. This diene is assembled via sequential C-allylation and O-allylation of the commercially available starting material, N-Boc-azetidin-3-one .

Caption: Retrosynthetic pathway and forward synthesis steps for 5-Oxa-2-azaspiro[1]non-7-ene.

Step-by-Step Experimental Protocols & Mechanistic Causality

To ensure reproducibility and scientific integrity, every protocol described below operates as a self-validating system. Causality is provided for all critical reagent and condition choices.

Step 1: Nucleophilic Addition (C-Allylation)

Objective: Establish the quaternary carbon center by adding an allyl group to the azetidinone.

• Causality: The N-Boc protecting group is mandatory. Unprotected secondary amines would instantly quench the Grignard reagent via proton transfer. Furthermore, the bulky Boc group directs the nucleophilic attack to the sterically less hindered face of the carbonyl.

• Protocol:

  • Dissolve N-Boc-azetidin-3-one (1.0 eq) in anhydrous THF (0.2 M) under an argon atmosphere.

  • Cool the solution to 0 °C using an ice bath.

  • Dropwise add Allylmagnesium bromide (1.0 M in Et₂O, 1.2 eq) over 30 minutes to control the exothermic addition.

  • Stir at room temperature for 2 hours. Monitor via TLC (disappearance of ketone).

  • Quench carefully with saturated aqueous NH₄Cl, extract with EtOAc, dry over Na₂SO₄, and concentrate. Purify via silica gel chromatography to yield tert-butyl 3-allyl-3-hydroxyazetidine-1-carboxylate.

Step 2: Etherification (O-Allylation)

Objective: Install the second terminal alkene required for the RCM step.

• Causality: The tertiary alcohol generated in Step 1 is highly sterically hindered. Weak bases are insufficient for deprotonation. Sodium hydride (NaH) irreversibly generates the highly nucleophilic alkoxide. A polar aprotic solvent (DMF) is used to solvate the sodium cation, maximizing alkoxide reactivity.

• Protocol:

  • Dissolve the intermediate from Step 1 (1.0 eq) in anhydrous DMF (0.15 M) at 0 °C.

  • Add NaH (60% dispersion in mineral oil, 1.5 eq) portion-wise. Stir for 30 minutes until H₂ evolution ceases.

  • Add Allyl bromide (1.5 eq) dropwise.

  • Warm to room temperature and stir for 12 hours.

  • Quench with ice water, extract with Et₂O, wash extensively with brine to remove DMF, and purify to yield the diene: tert-butyl 3-allyl-3-(allyloxy)azetidine-1-carboxylate.

Step 3: Ring-Closing Metathesis (RCM)

Objective: Cyclize the diene to form the 3,6-dihydro-2H-pyran ring.

• Causality: Grubbs Second Generation (Grubbs II) catalyst is selected over Grubbs I. The N-heterocyclic carbene (NHC) ligand in Grubbs II provides the necessary thermal stability and catalytic turnover required to form sterically congested spirocycles [3]. High dilution (0.005 M) is strictly enforced; higher concentrations will lead to intermolecular cross-metathesis and polymer formation rather than the desired intramolecular cyclization [2].

• Protocol:

  • Dissolve the diene (1.0 eq) in dry, thoroughly degassed dichloromethane (DCM) to a final concentration of 0.005 M. (Note: Degassing prevents catalyst oxidation).

  • Add Grubbs II catalyst (5 mol%).

  • Heat the mixture to 40 °C (reflux) under argon for 18 hours.

  • Concentrate in vacuo and purify via flash chromatography (silica, EtOAc/Heptane) to afford tert-butyl 5-oxa-2-azaspiro[1]non-7-ene-2-carboxylate. Validation is achieved via ¹H-NMR (disappearance of terminal alkene multiplets at ~5.0 ppm and appearance of internal alkene protons at ~5.8 ppm).

Step 4: N-Boc Deprotection

Objective: Cleave the carbamate to yield the final amine salt.

• Protocol: Dissolve the RCM product in DCM, add 4M HCl in dioxane (10 eq), and stir at room temperature for 4 hours. Evaporate the solvent and triturate with diethyl ether to precipitate 5-oxa-2-azaspiro[1]non-7-ene hydrochloride as a stable, white solid.

Quantitative Data: RCM Optimization

The RCM step is the thermodynamic bottleneck of this synthesis. Below is a summary of the optimization parameters required to maximize the yield of the spirocycle.

Catalyst System	Concentration (M)	Solvent	Temp (°C)	Time (h)	Isolated Yield (%)
Grubbs I (10 mol%)	0.05	DCM	40	24	22% (Oligomers present)
Grubbs I (10 mol%)	0.005	DCM	40	24	45%
Grubbs II (5 mol%)	0.05	DCM	40	18	61%
Grubbs II (5 mol%)	0.005	DCM	40	18	94% (Optimal)
Hoveyda-Grubbs II (5 mol%)	0.005	Toluene	80	12	89%

Table 1: Optimization of the Ring-Closing Metathesis step for 5-oxa-2-azaspiro[1]non-7-ene synthesis.

Mechanistic Deep-Dive: The Metathesis Cycle

The formation of the 6-membered oxacycle via Grubbs II follows the classic Chauvin mechanism [3]. The catalytic cycle is driven forward entropically by the irreversible loss of volatile ethylene gas.

Caption: Catalytic cycle of the Ring-Closing Metathesis (RCM) mediated by Grubbs II catalyst.

Mechanistic Breakdown:

• Initiation: The precatalyst loses a phosphine ligand to generate the active 14-electron ruthenium alkylidene species ([Ru]=CH2).

• First Cycloaddition: The less sterically hindered terminal alkene of the diene coordinates to the Ru center, undergoing a [2+2] cycloaddition to form a ruthenacyclobutane intermediate.

• First Cycloreversion: The intermediate collapses, expelling ethylene gas (the thermodynamic driving force) and forming a new substrate-bound Ru-alkylidene.

• Intramolecular Cyclization: The tethered second alkene coordinates intramolecularly. A second [2+2] cycloaddition creates a spiro-fused ruthenacyclobutane.

• Product Release: Final cycloreversion releases the target 5-oxa-2-azaspiro[1]non-7-ene core and regenerates the active [Ru]=CH2 catalyst species.

References

• Carreira, E. M., & Fessard, T. C. (2014). Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities. Chemical Reviews, 114(16), 8257-8322. URL: [Link]

• F. Hoffmann-La Roche AG. (2019). New isoxazolyl ether derivatives as gaba a alpha5 pam (Patent No. WO2019238633A1). World Intellectual Property Organization.

• Grubbs, R. H., Miller, S. J., & Fu, G. C. (1995). Ring-Closing Metathesis and Related Processes in Organic Synthesis. Accounts of Chemical Research, 28(11), 446-452. URL: [Link]

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The Structural Elucidation of 5-Oxa-2-azaspiro[3.5]non-7-ene: A Comprehensive Guide to Crystal Structure and X-Ray Diffraction

Executive Summary

In contemporary medicinal chemistry, escaping "flatland" by incorporating sp³-rich, three-dimensional architectures is a proven strategy to improve pharmacokinetic profiles, enhance target selectivity, and reduce off-target toxicity. Spirocyclic scaffolds, particularly oxa-azaspirocycles, represent a privileged class of building blocks. This whitepaper provides an in-depth technical analysis of the crystal structure and X-ray diffraction (XRD) methodologies for 5-Oxa-2-azaspiro[3.5]non-7-ene . Designed for structural biologists, crystallographers, and drug development professionals, this guide details the theoretical conformational dynamics of the scaffold, establishes a self-validating protocol for single-crystal X-ray diffraction (SCXRD), and provides frameworks for interpreting crystallographic data.

The Chemical Space and Physicochemical Profile

5-Oxa-2-azaspiro[3.5]non-7-ene (CAS: 1823868-99-0) is a highly strained, bicyclic system characterized by a four-membered azetidine ring spiro-fused to a six-membered oxazine-derivative ring containing a double bond[1]. The spiro-junction acts as a rigid vertex, forcing the two rings into an approximately orthogonal spatial arrangement. This structural rigidity provides precise vectoral exits for substituents, making it an ideal core for library synthesis and structure-based drug design.

Table 1: Fundamental Physicochemical Properties

The fundamental properties of the scaffold dictate its behavior during crystallization and its potential as a drug candidate[1][2].

Property	Value	Crystallographic Implication
Molecular Formula	C₇H₁₁NO	Light-atom structure; requires high-intensity X-ray source (e.g., Cu Kα) for absolute configuration.
Molecular Weight	125.17 g/mol	Low molecular weight; highly soluble, requiring careful solvent/antisolvent pairing for crystal growth.
Topological Polar Surface Area	21.3 Ų	Low TPSA indicates dominant dispersive packing forces alongside specific directional H-bonds.
Hydrogen Bond Donors	1 (Azetidine N-H)	Primary driver for intermolecular lattice networking.
Hydrogen Bond Acceptors	2 (N, O)	Competes for the N-H donor during crystal nucleation.
Predicted XLogP3	-0.19	Hydrophilic nature; hygroscopicity must be managed during crystal mounting.

Conformational Dynamics & Crystallographic Expectations

Before initiating X-ray diffraction experiments, it is critical to understand the expected thermodynamic minimums of the spiro[3.5]nonane system[3].

• The Azetidine Ring (2-aza): Four-membered rings are inherently strained. To relieve torsional strain (Pitzer strain) between eclipsing hydrogens, the azetidine ring will not be perfectly planar in the crystal lattice. It is expected to exhibit a slight "puckered" conformation, typically with a puckering angle of 10°–15°.

• The Oxazine Ring (5-oxa-non-7-ene): The presence of the C7=C8 double bond restricts the conformational flexibility of the six-membered ring. Unlike a standard chair conformation seen in saturated cyclohexanes, this dihydro-2H-pyran-like motif is expected to adopt a half-chair or sofa conformation to accommodate the planar sp² hybridized carbons while minimizing steric clashes at the spiro center.

• Intermolecular Interactions: The crystal packing will be heavily dictated by hydrogen bonding. The secondary amine of the azetidine serves as a strong H-bond donor, while the ether-like oxygen and the amine nitrogen serve as acceptors.

Conformational and Intermolecular Interaction Network in the Crystal Lattice.

Experimental Protocol: Single-Crystal X-Ray Diffraction (SCXRD)

To obtain a high-resolution electron density map of 5-Oxa-2-azaspiro[3.5]non-7-ene, a rigorous SCXRD protocol must be followed. The methodology below is designed as a self-validating system, ensuring that causality drives every experimental choice[4].

Phase 1: Single Crystal Growth

Causality: Due to the low molecular weight and high solubility of the free base, standard slow evaporation often yields twinned or poorly diffracting microcrystals. Vapor diffusion provides the slow, controlled supersaturation required for defect-free nucleation.

• Dissolve 10–15 mg of 5-Oxa-2-azaspiro[3.5]non-7-ene in a minimal volume (approx. 0.5 mL) of a good solvent (e.g., Dichloromethane or Ethyl Acetate) in a small inner vial.

• Place the inner vial inside a larger outer vial containing 3 mL of an antisolvent (e.g., n-Pentane or Hexanes).

• Seal the outer vial tightly and leave undisturbed at 4 °C for 3–7 days.

• Validation: Inspect under a polarized light microscope. Select a crystal that extinguishes light uniformly upon rotation, indicating a single, untwinned domain.

Phase 2: Crystal Mounting and Data Collection

Causality: The compound is light-atom only (C, H, N, O). To maximize diffraction intensity at high angles and suppress atomic thermal motion (which smears electron density), data must be collected at cryogenic temperatures (100 K)[4].

• Submerge the selected crystal in a drop of inert cryoprotectant (e.g., Paratone-N oil) to strip away mother liquor and prevent ice ring formation during cooling.

• Mount the crystal onto a MiTeGen MicroMount loop and rapidly transfer it to the diffractometer goniometer head, directly into a 100 K nitrogen cold stream.

• Data Collection: Utilize a diffractometer equipped with a microfocus X-ray source (Cu Kα, λ = 1.5418 Å is preferred for absolute structure determination via anomalous dispersion, though Mo Kα, λ = 0.71073 Å is acceptable for standard connectivity)[4].

• Execute a data collection strategy (e.g., using APEX or CrysAlisPro software) that ensures >99% completeness and high redundancy (multiplicity > 4) up to a resolution of at least 0.80 Å.

Phase 3: Data Reduction and Structure Solution

• Integration & Absorption Correction: Integrate the raw diffraction frames using software like SAINT. Apply a multi-scan absorption correction (e.g., SADABS) to correct for the path length of X-rays through the crystal[4].

• Structure Solution: Solve the phase problem using Intrinsic Phasing (SHELXT). This will locate the heavy atoms (C, N, O).

• Refinement: Perform full-matrix least-squares refinement on F2 using SHELXL.

  • Refine all non-hydrogen atoms anisotropically (allowing them to be modeled as ellipsoids rather than spheres).

  • Place hydrogen atoms in calculated positions using a riding model (e.g., AFIX 43 for the secondary amine, AFIX 23 for CH₂ groups).

• Validation: Generate a CIF (Crystallographic Information File) and run it through the IUCr checkCIF utility to ensure no Level A or B alerts remain.

Logical Workflow for Single-Crystal X-Ray Diffraction (SCXRD) of Spirocycles.

Data Interpretation and Quality Metrics

A successful SCXRD experiment will yield a dataset that unambiguously confirms the spirocyclic connectivity and the specific stereochemical geometry. Below is a table of prototypical crystallographic parameters expected for a high-quality dataset of a spiro[3.5]nonane derivative[3][4].

Table 2: Prototypical Crystallographic Quality Metrics

Parameter	Expected Range / Target	Interpretation & Causality
Temperature	100(2) K	Minimizes Atomic Displacement Parameters (ADPs).
Space Group	P21​/c or P1ˉ	Common for achiral, non-enantiopure organic small molecules.
Completeness to θ = 25.24°	> 99.5%	Ensures no missing data wedges, critical for accurate refinement.
Goodness-of-fit (GOF) on F2	0.95 – 1.05	Indicates the model accurately represents the experimental data.
Final R1​ [I > 2σ(I)]	< 0.05 (5%)	Primary quality indicator. R1​<0.05 denotes a highly reliable, publication-quality structure.
wR2​ (all data)	< 0.15 (15%)	Weighted R-factor; accounts for all reflections, including weak ones.
Largest diff. peak and hole	+0.30 / -0.20 e·Å⁻³	Residual electron density. Values near zero confirm all atoms have been correctly assigned.

Mechanistic Insights from the CIF

Upon finalization of the CIF, researchers should extract the C3–C6 spiro bond angles. In an ideal tetrahedral carbon, the angle is 109.5°. However, due to the strain of the fused azetidine ring, the internal angle within the 4-membered ring (C2–C3–C4) will be severely compressed (approx. 90°), causing a compensatory expansion of the angle facing the oxazine ring. This geometric distortion is the defining feature that dictates the unique pharmacological exit vectors of the 5-Oxa-2-azaspiro[3.5]non-7-ene scaffold.

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Protocols & Analytical Methods

Step-by-step synthesis protocol for 5-Oxa-2-azaspiro[3.5]non-7-ene

An in-depth guide to the multi-step synthesis of the novel spirocyclic compound 5-Oxa-2-azaspiro[3.5]non-7-ene, designed for chemistry researchers in academia and the pharmaceutical industry.

Introduction: The Architectural Allure of Spirocyclic Oxetanes

Spirocyclic systems, where two rings share a single atom, are of increasing interest in medicinal chemistry. Their rigid, three-dimensional structures offer a unique way to explore chemical space, often leading to improved pharmacological properties such as receptor affinity, metabolic stability, and aqueous solubility. The incorporation of an oxetane ring, a four-membered cyclic ether, is particularly advantageous. The oxetane motif can act as a polar equivalent to a gem-dimethyl group, enhance metabolic stability, and serve as a hydrogen bond acceptor, making it a valuable building block in drug design.[1][2]

This application note provides a detailed, step-by-step protocol for the synthesis of 5-Oxa-2-azaspiro[3.5]non-7-ene, a novel compound featuring a spiro-fused oxetane and a tetrahydropyridine ring. As a direct synthetic route for this specific molecule is not established in the literature, this guide outlines a robust and logical pathway based on a series of well-documented and reliable organic transformations. The proposed synthesis is designed to be accessible to researchers with a solid background in synthetic organic chemistry.

The overall synthetic strategy is depicted below. It begins with the commercially available N-Boc-4-piperidone and proceeds through the construction of the spiro-oxetane core, followed by the introduction of unsaturation in the piperidine ring via a Polonovski-Potier reaction sequence.

Figure 1: Proposed workflow for the synthesis of 5-Oxa-2-azaspiro[3.5]non-7-ene.

PART 1: Construction of the Spiro-Oxetane Core

This section details the initial four steps of the synthesis, transforming a commercially available piperidine derivative into the saturated spirocyclic oxetane core.

Step 1: Olefination via Wittig Reaction

The first key transformation is the conversion of the ketone in N-Boc-4-piperidone to an exocyclic methylene group. The Wittig reaction is the method of choice for this transformation due to its high reliability and specificity in forming the double bond at the location of the original carbonyl.[3][4] The reaction involves a phosphonium ylide, which is typically prepared in situ by treating a phosphonium salt with a strong base.[5][6]

Protocol 1: Synthesis of tert-butyl 4-methylenepiperidine-1-carboxylate

• Ylide Preparation:

  • To a flame-dried, two-neck round-bottom flask under a nitrogen atmosphere, add methyltriphenylphosphonium bromide (1.1 eq) and anhydrous tetrahydrofuran (THF).

  • Cool the resulting suspension to 0 °C in an ice bath.

  • Slowly add a solution of n-butyllithium (n-BuLi) in hexanes (1.05 eq) dropwise. The solution will turn a characteristic deep yellow or orange color, indicating the formation of the ylide.

  • Stir the mixture at 0 °C for 1 hour.

• Wittig Reaction:

  • In a separate flask, dissolve N-Boc-4-piperidone (1.0 eq) in anhydrous THF.

  • Cool the ketone solution to 0 °C.

  • Slowly add the ketone solution to the pre-formed ylide suspension via cannula.

  • Allow the reaction mixture to warm to room temperature and stir for 4-6 hours, monitoring by TLC (Thin Layer Chromatography).

  • Upon completion, quench the reaction by carefully adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the title compound as a colorless oil.

Step 2: Epoxidation of the Exocyclic Alkene

With the exocyclic double bond in place, the next step is to form a spiro-epoxide. This is a crucial precursor for the subsequent ring-opening and closure to form the oxetane. Epoxidation with meta-chloroperoxybenzoic acid (m-CPBA) is a standard and effective method for this transformation. The resulting highly strained three-membered ring is a versatile intermediate.[7]

Protocol 2: Synthesis of tert-butyl 6-oxa-2-azaspiro[2.5]octane-2-carboxylate

• Dissolve tert-butyl 4-methylenepiperidine-1-carboxylate (1.0 eq) in dichloromethane (DCM) in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Add m-CPBA (approx. 77%, 1.2 eq) portion-wise, ensuring the internal temperature does not rise significantly.

• Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 3-5 hours. Monitor the reaction by TLC.

• Upon completion, dilute the reaction mixture with DCM.

• Wash the organic layer sequentially with a 10% aqueous solution of sodium thiosulfate (Na₂S₂O₃), a saturated aqueous solution of sodium bicarbonate (NaHCO₃), and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude epoxide is often of sufficient purity for the next step, but can be purified by flash chromatography if necessary.

Step 3 & 4: Epoxide Opening and Intramolecular Cyclization

The formation of the oxetane ring is achieved through a two-step, one-pot sequence. First, the epoxide is opened by a nucleophilic halide source to form a halohydrin. Second, an intramolecular Williamson ether synthesis is induced by a strong, non-nucleophilic base to form the four-membered ether ring.[8]

Protocol 3: Synthesis of tert-butyl 5-oxa-2-azaspiro[3.5]nonane-2-carboxylate

• Halohydrin Formation:

  • Dissolve the crude spiro-epoxide from the previous step (1.0 eq) in a suitable solvent such as THF.

  • Add a solution of lithium bromide (LiBr, 2.0 eq) and a mild acid source like acetic acid (1.1 eq).

  • Stir the mixture at room temperature for 2-4 hours until TLC analysis shows complete consumption of the epoxide. This intermediate is the bromohydrin, tert-butyl 4-(bromomethyl)-4-hydroxypiperidine-1-carboxylate.

• Oxetane Formation (Cyclization):

  • Cool the reaction mixture containing the bromohydrin to 0 °C.

  • Under a nitrogen atmosphere, carefully add sodium hydride (NaH, 60% dispersion in mineral oil, 1.5 eq) portion-wise. Caution: Hydrogen gas is evolved.

  • After the addition is complete, allow the reaction to warm to room temperature and stir overnight.

  • Monitor the reaction by TLC for the disappearance of the bromohydrin intermediate.

  • Carefully quench the reaction by the slow addition of water.

  • Extract the product with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the residue by flash column chromatography to yield the saturated spiro-oxetane as a stable product.

PART 2: Introduction of Unsaturation

The final stage of the synthesis involves the challenging introduction of a double bond into the piperidine ring of the spirocyclic system to yield the target compound. A Polonovski-Potier reaction sequence is an effective method for achieving this transformation in a regioselective manner.

Step 5: Boc Deprotection

The first step in this sequence is the removal of the tert-butyloxycarbonyl (Boc) protecting group from the piperidine nitrogen. This is readily accomplished under acidic conditions.

Protocol 4: Synthesis of 5-Oxa-2-azaspiro[3.5]nonane

• Dissolve tert-butyl 5-oxa-2-azaspiro[3.5]nonane-2-carboxylate (1.0 eq) in DCM.

• Add trifluoroacetic acid (TFA, 5-10 eq) dropwise at room temperature.

• Stir the mixture for 1-2 hours until TLC indicates complete deprotection.

• Remove the solvent and excess TFA under reduced pressure.

• Dissolve the residue in DCM and wash with a saturated aqueous NaHCO₃ solution to neutralize any remaining acid.

• Extract the aqueous layer with DCM (2x).

• Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate carefully to yield the free secondary amine. This product is often used immediately in the next step.

Step 6 & 7: N-Oxidation and Polonovski-Potier Rearrangement

The core of this stage is the conversion of the secondary amine to an N-oxide, followed by its reaction with trifluoroacetic anhydride (TFAA). This generates a reactive iminium ion intermediate, which readily undergoes elimination to form the desired alkene.

Protocol 5: Synthesis of 5-Oxa-2-azaspiro[3.5]non-7-ene

• N-Oxidation:

  • Dissolve the crude 5-Oxa-2-azaspiro[3.5]nonane (1.0 eq) in DCM and cool to 0 °C.

  • Add m-CPBA (1.1 eq) portion-wise.

  • Stir at 0 °C for 1 hour, then at room temperature for 2 hours.

• Polonovski-Potier Reaction and Elimination:

  • Cool the solution of the N-oxide back down to -78 °C (dry ice/acetone bath).

  • Slowly add trifluoroacetic anhydride (TFAA, 1.5 eq) dropwise.

  • Stir at -78 °C for 1 hour.

  • Add a hindered base such as triethylamine (TEA, 3.0 eq) or diisopropylethylamine (DIPEA).

  • Allow the reaction to slowly warm to room temperature and stir overnight.

  • Quench the reaction with water and extract the product with DCM (3x).

  • Wash the combined organic layers with saturated aqueous NaHCO₃ and brine.

  • Dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by flash column chromatography to yield the final target compound, 5-Oxa-2-azaspiro[3.5]non-7-ene.

Summary of Reagents and Conditions

Step	Transformation	Key Reagents	Solvent	Typical Yield (%)
1	Wittig Reaction	Ph₃PCH₃Br, n-BuLi, N-Boc-4-piperidone	THF	75-85
2	Epoxidation	m-CPBA	DCM	90-95
3/4	Oxetane Formation	LiBr, AcOH; then NaH	THF	60-70 (over 2 steps)
5	Boc Deprotection	TFA	DCM	>95 (crude)
6/7	N-Oxidation & Elimination	m-CPBA; then TFAA, TEA	DCM	40-55 (over 2 steps)

Characterization

The structure and purity of all intermediates and the final product should be confirmed using standard analytical techniques, including:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR to confirm the chemical structure and connectivity.

• Mass Spectrometry (MS): To determine the molecular weight of the compounds.

• Infrared (IR) Spectroscopy: To identify key functional groups.

References

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• Google Patents. (CN103204801A). Synthesis method for N-Boc-3-piperidone.
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• Salaün, J., & Fadel, A. (1998). On the Synthesis of Unsaturated Oxaspiropentanes. Eur. J. Org. Chem.
• Trost, B. M., & Bogdanowicz, M. J. (1973). New Synthetic Reactions. Oxaspiropentanes, Versatile Synthetic Intermediates. Journal of the American Chemical Society.
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• Master Organic Chemistry. (2018, February 6). The Wittig Reaction: A Useful Method For Converting Aldehydes and Ketones To Alkenes.
• Crandall, J. K., & Paulson, D. R. (1968). Small-ring epoxides. I. Synthesis and reactions of a 4-methylene-1-oxaspiro[2.
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• Science of Synthesis. (2017). Oxetanes and Oxetan-3-ones.

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Application Notes & Protocols: N-Boc Protection and Deprotection of 5-Oxa-2-azaspiro[3.5]non-7-ene

Introduction: The Strategic Importance of Boc Protection in Complex Molecule Synthesis

The tert-butyloxycarbonyl (Boc) group is an indispensable tool in modern organic synthesis, providing a robust and versatile method for the temporary masking of amine functionalities.[1] Its widespread adoption is attributed to its ease of introduction, general stability across a diverse range of chemical transformations, and the facility of its removal under specific, mild acidic conditions.[1][2] This orthogonality is particularly crucial in the synthesis of complex molecules, such as the featured 5-Oxa-2-azaspiro[3.5]non-7-ene, where multiple reactive sites necessitate a carefully orchestrated synthetic strategy.[3]

The unique structural features of 5-Oxa-2-azaspiro[3.5]non-7-ene—namely a secondary amine, a spirocyclic ether, and an alkene—present specific challenges and considerations for both the protection and deprotection steps. The spirocyclic ether linkage, in particular, may exhibit sensitivity to the acidic conditions typically employed for Boc deprotection.[4] This guide provides a comprehensive, in-depth analysis of the methodologies for the N-Boc protection and subsequent deprotection of this spirocyclic amine, offering detailed, field-proven protocols and the scientific rationale behind critical experimental choices.

Part 1: N-Boc Protection of 5-Oxa-2-azaspiro[3.5]non-7-ene

The protection of the secondary amine in 5-Oxa-2-azaspiro[3.5]non-7-ene is achieved via nucleophilic acyl substitution, where the amine's lone pair of electrons attacks an electrophilic carbonyl carbon of di-tert-butyl dicarbonate ((Boc)₂O).[1] This reaction forms a stable carbamate, effectively rendering the nitrogen non-nucleophilic and non-basic, thus allowing for subsequent chemical modifications at other positions of the molecule.[1][2]

Mechanism of N-Boc Protection

The reaction proceeds through a tetrahedral intermediate formed by the attack of the amine on the Boc anhydride. This intermediate then collapses, eliminating a tert-butyl carbonate leaving group, which subsequently decomposes into carbon dioxide and tert-butanol.[5][6] The use of a non-nucleophilic base, such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA), is often employed to neutralize the protonated amine formed during the reaction, driving the equilibrium towards the protected product.[2]

Caption: Workflow for N-Boc protection of the target amine.

Experimental Protocol: N-Boc Protection

This protocol provides a standardized and generally applicable method for the N-Boc protection of 5-Oxa-2-azaspiro[3.5]non-7-ene.

Materials:

• 5-Oxa-2-azaspiro[3.5]non-7-ene

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Triethylamine (TEA)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolution: In a round-bottom flask, dissolve 5-Oxa-2-azaspiro[3.5]non-7-ene (1.0 equivalent) in anhydrous DCM or THF to a concentration of 0.1-0.5 M.

• Base Addition: Add triethylamine (1.2 equivalents) to the solution and stir for 5-10 minutes at room temperature.

• Reagent Addition: Add di-tert-butyl dicarbonate (1.1-1.3 equivalents) portion-wise to the stirring solution.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 2-12 hours.[2] Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.[7]

• Work-up: Upon completion, remove the solvent under reduced pressure. Dissolve the residue in a suitable organic solvent like ethyl acetate. Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution and brine.

• Isolation: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate in vacuo to yield the crude N-Boc protected product.

• Purification: If necessary, purify the product by column chromatography on silica gel.

Parameter	Condition	Rationale & Notes
Solvent	Anhydrous DCM or THF	Provides good solubility for reactants and is relatively inert.
Base	Triethylamine (TEA)	Neutralizes the in-situ generated acid, driving the reaction to completion.[2]
(Boc)₂O	1.1-1.3 equivalents	A slight excess ensures complete conversion of the starting amine.
Temperature	Room Temperature	Sufficient for the reaction to proceed at a reasonable rate without side reactions.
Monitoring	TLC (e.g., Ethyl Acetate/Hexane)	The product will have a higher Rf value than the starting amine. Visualization with potassium permanganate stain is effective.[7]

Part 2: N-Boc Deprotection Methodologies

The removal of the Boc group is most commonly achieved under acidic conditions.[3] The mechanism involves protonation of the carbamate's carbonyl oxygen, followed by fragmentation to release the free amine, carbon dioxide, and a stable tert-butyl cation.[8][9] The choice of acid and reaction conditions is critical, especially for a substrate like 5-Oxa-2-azaspiro[3.5]non-7-ene, to ensure the integrity of the spirocyclic ether and the double bond.

Decision-Making for Deprotection

The primary consideration for deprotecting N-Boc-5-Oxa-2-azaspiro[3.5]non-7-ene is the potential for acid-catalyzed rearrangement or decomposition of the spiro-ether moiety.[4][10] Therefore, a careful selection of the deprotection method is paramount.

Caption: Decision workflow for choosing an N-Boc deprotection method.

Method A: Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This is the most common and often fastest method for Boc deprotection.[1] However, TFA is a strong acid and should be used with caution for acid-sensitive substrates.

Experimental Protocol:

• Dissolution: Dissolve the N-Boc protected amine (1.0 equivalent) in anhydrous DCM (0.1-0.2 M).

• Acid Addition: Add trifluoroacetic acid (TFA) to achieve a final concentration of 20-50% (v/v).[8] The addition can be done at 0 °C to control any potential exotherm.

• Reaction: Stir the mixture at room temperature for 30 minutes to 2 hours.[2]

• Monitoring: Monitor the deprotection by TLC or LC-MS.[11] The product amine will be at the baseline or have a very low Rf, and can be visualized with ninhydrin stain.[11]

• Work-up: Upon completion, concentrate the reaction mixture in vacuo. Co-evaporation with a solvent like toluene can help remove residual TFA.[1]

• Isolation: The resulting amine is typically obtained as the TFA salt. To obtain the free amine, dissolve the residue in a suitable solvent and wash with a mild base (e.g., saturated sodium bicarbonate solution), followed by brine.[1] Dry the organic layer and concentrate to yield the free amine.

Method B: Hydrochloric Acid (HCl) in Dioxane or Ethyl Acetate

A solution of HCl in an organic solvent is generally considered milder than TFA and can offer better selectivity, potentially preserving the spiro-ether linkage.[3][12]

Experimental Protocol:

• Dissolution: Dissolve the N-Boc protected amine (1.0 equivalent) in a minimal amount of a suitable solvent (e.g., DCM or ethyl acetate).

• Acid Addition: Add a 4M solution of HCl in dioxane (typically 5-10 equivalents).[2]

• Reaction: Stir the mixture at room temperature. The reaction is typically complete within 1-4 hours.[1]

• Monitoring: Monitor the reaction progress by TLC or LC-MS as described in Method A.

• Isolation: Upon completion, remove the solvent and excess HCl in vacuo. The product is isolated as the hydrochloride salt, which can often be precipitated by the addition of a non-polar solvent like diethyl ether.[13] The free amine can be obtained by a basic workup if required.[2]

Comparative Summary of Deprotection Conditions

Reagent	Solvent	Temperature	Time	Notes
TFA (20-50%)	Dichloromethane (DCM)	Room Temp	0.5 - 2 h	Most common method; TFA is volatile and corrosive.[1] Potential for side reactions with acid-sensitive groups.
HCl (e.g., 4M)	Dioxane or Ethyl Acetate	Room Temp	1 - 4 h	Generally milder than TFA. The product is isolated as the hydrochloride salt.[1][12]
Zinc Bromide (ZnBr₂)	Dichloromethane (DCM)	Room Temp	12 - 24 h	A Lewis acid condition suitable for highly sensitive substrates.[1]

Troubleshooting and Key Considerations

• Incomplete Deprotection: If TLC analysis shows significant starting material remaining, extend the reaction time or consider a stronger acidic condition (e.g., increasing TFA concentration).[7]

• Side Product Formation: The formation of unexpected byproducts, which may arise from the degradation of the spiro-ether, necessitates the use of milder conditions (e.g., switching from TFA to HCl in dioxane).[13] The reactive tert-butyl cation generated during deprotection can also cause side reactions; the use of scavengers like triisopropylsilane (TIS) may be beneficial in some cases.[13]

• Work-up Difficulties: If the deprotected amine salt is water-soluble, extraction can be challenging. In such cases, removing the volatiles and using the salt directly in the next step is often the best approach.[14] Alternatively, using a solid-phase scavenger resin can simplify purification.

Conclusion

The N-Boc protection and deprotection of 5-Oxa-2-azaspiro[3.5]non-7-ene are critical transformations that require careful consideration of the substrate's unique structural features. The protocols outlined in this guide provide robust starting points for these reactions. However, as with any chemical synthesis, empirical optimization based on careful reaction monitoring is key to achieving high yields and purity. A thorough understanding of the underlying mechanisms and potential side reactions will empower researchers to troubleshoot effectively and successfully incorporate this valuable building block into their synthetic programs.

References

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• PubMed. Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). Available at: [Link]

• National Institutes of Health (NIH). A One-Pot Selective Synthesis of N-Boc Protected Secondary Amines. Available at: [Link]

• Common Organic Chemistry. Boc Protection Mechanism (Boc2O). Available at: [Link]

• Common Organic Chemistry. Boc Protection Mechanism (Boc2O + Base). Available at: [Link]

• Synlett. A Method for Selective N-Boc Deprotection on Wang Resin. Available at: [Link]

• ResearchGate. Simple and Efficient Method for N-Boc Protection of Amines Using PEG400 as a Reaction Medium Under Mild Conditions. Available at: [Link]

• ResearchGate. How can we do the deprotection of boc-amino acids using hcl ?. Available at: [Link]

• Chemistry Steps. Boc Protecting Group for Amines. Available at: [Link]

• Master Organic Chemistry. Amine Protection and Deprotection. Available at: [Link]

• Royal Society of Chemistry. Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride. Available at: [Link]

• Organic Chemistry Portal. Boc-Protected Amino Groups. Available at: [Link]

• The Royal Society of Chemistry. SUPPORTING INFORMATION. Available at: [Link]

• ResearchGate. How to do work-up of a BOC deprotection reaction by TFA?. Available at: [Link]

• ResearchGate. A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Catalyst-free Conditions. Available at: [Link]

• Synple Chem. Application Note – N-Boc protection. Available at: [Link]

• Semantic Scholar. Efficient and selective cleavage of the tert-butoxycarbonyl (Boc) group under basic condition. Available at: [Link]

• Synthetic Communications. an improved synthesis of n-boc protected aryl amines. Available at: [Link]

• PubMed. Recent synthetic approaches toward non-anomeric spiroketals in natural products. Available at: [Link]

• Common Organic Chemistry. Boc Deprotection - TFA. Available at: [Link]

• ACS Publications. Direct Amidation of N-Boc- and N-Cbz-Protected Amines via Rhodium-Catalyzed Coupling of Arylboroxines and Carbamates. Available at: [Link]

• Reddit. Removal of Boc protecting group as workup? : r/chemistry. Available at: [Link]

• MDPI. A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. Available at: [Link]

• National Institutes of Health (NIH). N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. Available at: [Link]

• National Institutes of Health (NIH). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Available at: [Link]

• Chemtips. Reactions that Work: Boc Protection. Available at: [Link]

• Canadian Journal of Chemistry. The acid-catalyzed oxido-reduction of spiroketals. Evidence for stereoelectronic control in hydride transfer to cyclic oxenium i. Available at: [Link]

• MDPI. Asymmetric Synthesis of Naturally Occuring Spiroketals. Available at: [Link]

• MDPI. Synthesis of a Spirocyclic Oxetane-Fused Benzimidazole. Available at: [Link]

• ResearchGate. A High Performance Copolyester with “Locked” Biodegradability: Solid Stability and Controlled Degradation Enabled by Acid-Labile Acetal. Available at: [Link]

• Semantic Scholar. S1 Supporting Information Oxa-spirocycles: synthesis, properties and applications Table of Contents Experimental section. Data d. Available at: [Link]

• PubChem. 5-oxa-2-azaspiro[3.5]nonane hydrochloride (C7H13NO). Available at: [Link]

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Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling Reactions Utilizing 5-Oxa-2-azaspiro[3.5]non-7-ene

Introduction: Unlocking the Potential of a Novel Spirocyclic Scaffold

Spirocyclic frameworks have emerged as privileged motifs in modern drug discovery, offering a unique three-dimensional architecture that can lead to improved physicochemical properties and novel intellectual property.[1][2] The 5-Oxa-2-azaspiro[3.5]non-7-ene scaffold presents a particularly intriguing building block, incorporating a secondary amine, an ether linkage, and a strained alkene within a compact and rigid structure. These functionalities offer multiple handles for diversification through transition metal catalysis, enabling the rapid construction of complex molecular architectures.

This guide provides detailed application notes and protocols for two proposed palladium-catalyzed cross-coupling reactions utilizing 5-Oxa-2-azaspiro[3.5]non-7-ene. As this is a novel substrate, these protocols are designed as robust starting points for reaction optimization, grounded in established mechanistic principles and analogous transformations reported in the literature.

The two key reactive sites on the 5-Oxa-2-azaspiro[3.5]non-7-ene scaffold that will be addressed are:

• The Secondary Amine: A prime candidate for N-arylation via the Buchwald-Hartwig amination.

• The Endocyclic Alkene: A potential participant in Heck-type or domino reactions, such as carboamination.

Part 1: N-Arylation of 5-Oxa-2-azaspiro[3.5]non-7-ene via Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful and versatile method for the formation of carbon-nitrogen bonds.[3][4][5][6] The reaction has been successfully applied to a wide range of amine and aryl halide substrates, including secondary cyclic and spirocyclic amines.[7] This precedent suggests that 5-Oxa-2-azaspiro[3.5]non-7-ene should be a viable substrate for this transformation.

Causality Behind Experimental Choices

The selection of catalyst, ligand, base, and solvent is critical for a successful Buchwald-Hartwig amination.

• Palladium Precatalyst: Palladium(II) acetate (Pd(OAc)₂) and tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) are common and effective precatalysts that are reduced in situ to the active Pd(0) species.[5]

• Ligand: The choice of phosphine ligand is crucial for stabilizing the palladium catalyst and facilitating the catalytic cycle. For sterically hindered secondary amines, bulky, electron-rich biarylphosphine ligands such as RuPhos are often optimal.[7] These ligands promote both the oxidative addition and reductive elimination steps.

• Base: A strong, non-nucleophilic base is required to deprotonate the amine, allowing for its coordination to the palladium center.[5][6] Lithium bis(trimethylsilyl)amide (LHMDS) has been shown to be effective in couplings with sensitive functional groups and can prevent side reactions like glutarimide hydrolysis in related systems.[7]

• Solvent: Aprotic, non-polar to moderately polar solvents such as toluene or dioxane are typically used to ensure the solubility of the reactants and catalyst system.

Experimental Protocol: N-Arylation of 5-Oxa-2-azaspiro[3.5]non-7-ene

This protocol describes a general procedure for the coupling of 5-Oxa-2-azaspiro[3.5]non-7-ene with an aryl bromide.

Materials:

• 5-Oxa-2-azaspiro[3.5]non-7-ene

• Aryl bromide (Ar-Br)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• RuPhos (2-Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl)

• Lithium bis(trimethylsilyl)amide (LHMDS), 1.0 M solution in THF

• Anhydrous toluene

• Inert gas (Argon or Nitrogen)

• Standard Schlenk line or glovebox equipment

Procedure:

• To an oven-dried Schlenk tube, add Pd₂(dba)₃ (0.02 mmol, 2 mol%) and RuPhos (0.04 mmol, 4 mol%).

• Evacuate and backfill the tube with inert gas three times.

• Add the aryl bromide (1.0 mmol, 1.0 equiv) and 5-Oxa-2-azaspiro[3.5]non-7-ene (1.2 mmol, 1.2 equiv).

• Add anhydrous toluene (5 mL) via syringe.

• Stir the mixture at room temperature for 5 minutes to ensure dissolution.

• Slowly add LHMDS (1.5 mL of a 1.0 M solution in THF, 1.5 mmol, 1.5 equiv) dropwise at room temperature.

• Heat the reaction mixture to 100 °C and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with saturated aqueous ammonium chloride (10 mL).

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired N-aryl-5-oxa-2-azaspiro[3.5]non-7-ene.

Data Presentation: Optimization of Reaction Conditions

The following table provides a starting point for the optimization of the N-arylation reaction.

Parameter	Condition 1	Condition 2	Condition 3
Pd Precatalyst	Pd₂(dba)₃ (2 mol%)	Pd(OAc)₂ (4 mol%)	RuPhos Pd G3 (4 mol%)
Ligand	RuPhos (4 mol%)	XPhos (8 mol%)	BrettPhos (4 mol%)
Base	LHMDS (1.5 equiv)	Cs₂CO₃ (2.0 equiv)	K₃PO₄ (2.0 equiv)
Solvent	Toluene	Dioxane	THF
Temperature	100 °C	80 °C	110 °C

Visualization: Catalytic Cycle of Buchwald-Hartwig Amination

Caption: Generalized catalytic cycle for the Buchwald-Hartwig amination.

Part 2: Proposed Domino Aminoarylation of 5-Oxa-2-azaspiro[3.5]non-7-ene

The presence of both a secondary amine and a strained alkene in the same molecule opens up the possibility for more complex, domino-type reactions. A plausible transformation is a palladium-catalyzed aminoarylation, where the amine first coordinates to the palladium center, followed by intramolecular migratory insertion of the alkene into the newly formed Pd-N bond. This would result in the formation of a new heterocyclic system. Such carboamination reactions are powerful tools for the synthesis of nitrogen-containing rings.[8][9][10][11][12]

Causality Behind Experimental Choices

The conditions for this proposed transformation are based on those developed for palladium-catalyzed alkene carboamination reactions.

• Palladium Precatalyst and Ligand: Similar to the Buchwald-Hartwig amination, a Pd(0) source and a bulky, electron-rich phosphine ligand are required. (S)-Siphos-PE has been shown to be effective in asymmetric carboamination reactions and is a good starting point.[8][11]

• Aryl Halide vs. Triflate: Aryl triflates can be more reactive than aryl halides in some carboamination reactions and can favor an anti-aminopalladation pathway.[12] Starting with an aryl bromide is a more common approach that often favors syn-aminopalladation.[8]

• Base and Solvent: A strong base like sodium tert-butoxide (NaOtBu) is typically used. Non-polar solvents like xylenes can favor the desired syn-aminopalladation pathway.[8]

Experimental Protocol: Domino Aminoarylation

This protocol outlines a starting point for the investigation of a domino aminoarylation reaction.

Materials:

• 5-Oxa-2-azaspiro[3.5]non-7-ene

• Aryl bromide (Ar-Br)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• (S)-Siphos-PE

• Sodium tert-butoxide (NaOtBu)

• Anhydrous xylenes

• Inert gas (Argon or Nitrogen)

• Standard Schlenk line or glovebox equipment

Procedure:

• In a glovebox, add Pd₂(dba)₃ (0.025 mmol, 2.5 mol%) and (S)-Siphos-PE (0.06 mmol, 6 mol%) to an oven-dried vial.

• Add 5-Oxa-2-azaspiro[3.5]non-7-ene (1.0 mmol, 1.0 equiv), the aryl bromide (1.2 mmol, 1.2 equiv), and NaOtBu (1.5 mmol, 1.5 equiv).

• Add anhydrous xylenes (5 mL).

• Seal the vial and remove it from the glovebox.

• Heat the reaction mixture to 120 °C for 24 hours.

• Cool the reaction to room temperature and quench with water (10 mL).

• Extract with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Analyze the crude product by ¹H NMR and LC-MS to identify the product distribution. Purification by preparative HPLC may be necessary to isolate the desired product.

Visualization: Proposed Reaction Workflow

Caption: Workflow for the proposed domino aminoarylation reaction.

Troubleshooting and Further Considerations

• Low Yield in Buchwald-Hartwig Amination: If low yields are observed, screen different ligands (e.g., XPhos, BrettPhos) and bases (e.g., Cs₂CO₃, K₃PO₄). Ensure all reagents and solvents are anhydrous.

• No Reaction in Domino Aminoarylation: This is a more challenging transformation. If no desired product is observed, consider using a more reactive aryl triflate in place of the aryl bromide. Higher temperatures or different solvents (e.g., PhCF₃) may be necessary.[12]

• Competing Heck Reaction: In the domino reaction, a simple Heck reaction at the alkene is a possible side product. Modifying the ligand and solvent polarity can influence the selectivity between carboamination and Heck arylation.[12]

• Stereoselectivity: For the domino reaction, the use of a chiral ligand like (S)-Siphos-PE may induce enantioselectivity in the formation of the new stereocenter. The enantiomeric excess of the product should be determined by chiral HPLC.

Conclusion

5-Oxa-2-azaspiro[3.5]non-7-ene is a promising scaffold for the development of novel chemical entities. The protocols outlined in this guide provide a solid foundation for exploring its reactivity in palladium-catalyzed cross-coupling reactions. The Buchwald-Hartwig amination offers a reliable method for N-arylation, while the proposed domino aminoarylation presents an exciting opportunity for the discovery of new transformations and the synthesis of complex, polycyclic molecules. As with any novel substrate, careful optimization and analysis will be key to unlocking the full synthetic potential of this unique building block.

References

• Chen, Y., et al. (2020). Intermolecular Heck Coupling with Hindered Alkenes Directed by Potassium Carboxylates. PMC. [Link]

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• Yin, H., et al. (2015). An Umpolung Approach to Alkene Carboamination: Palladium Catalyzed 1,2-Amino-Acylation, -Carboxylation, -Arylation, -Vinylation, and -Alkynylation. Journal of the American Chemical Society. [Link]

• Chen, Y., et al. (2019). Intermolecular Heck Coupling with Hindered Alkenes Driven by Carboxylate Directivity. ChemRxiv. [Link]

• Wolfe, J. P., et al. (2015). Asymmetric Synthesis of Six-Membered Cyclic Sulfamides via Palladium-Catalyzed Alkene Carboamination Reactions. ResearchGate. [Link]

• McDonald, R. I., et al. (2016). Asymmetric Palladium-Catalyzed Alkene Carboamination Reactions for the Synthesis of Cyclic Sulfamides. PubMed. [Link]

• Witkowski, D. C., et al. (2021). Palladium-Catalyzed Annulations of Strained Cyclic Allenes. PMC. [Link]

• Neukom, J. D., et al. (2011). Palladium-Catalyzed Alkene Carboamination Reactions of Electron-Poor Nitrogen Nucleophiles. PMC. [Link]

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• Witkowski, D. C., et al. (2021). Palladium-Catalyzed Annulations of Strained Cyclic Allenes. PubMed. [Link]

• Wilkerson-Hill, S. M. (2019). Synthesis of highly strained molecules using palladium catalysis. University of North Carolina at Chapel Hill. [Link]

• White, P. B., et al. (2017). Palladium-Catalyzed Alkene Carboalkoxylation Reactions of Phenols and Alcohols for the Synthesis of Carbocycles. Organic Letters. [Link]

• Witkowski, D. C., et al. (2021). Palladium-Catalyzed Annulations of Strained Cyclic Allenes. ACS Publications. [Link]

• Starr, J. T., et al. (2024). Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. ACS Medicinal Chemistry Letters. [Link]

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• Wang, D., et al. (2020). Intermolecular Reductive Heck Reaction of Unactivated Aliphatic Alkenes with Organohalides. Organic Letters. [Link]

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• Liu, Y., et al. (2023). Highly regio- and diastereoselective construction of spirocyclic compounds via palladium-catalyzed [3 + 2] cycloaddition of vinyl methylene cyclic carbonates with pyrrolidinones. Organic & Biomolecular Chemistry. [Link]

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• Gopishetti, S., et al. (2025). Rapidly Diverse Synthesis of N‐Aryl‐5‐Substituted‐2‐Oxazolidinones via Nucleophilic Epoxide Ring Opening and Intramolecular Acyl Substitution of Epoxy Carbamates. ResearchGate. [Link]

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Application Notes and Protocols for the Functionalization of the Alkene Double Bond in 5-Oxa-2-azaspiro[3.5]non-7-ene

For Researchers, Scientists, and Drug Development Professionals

The 5-oxa-2-azaspiro[3.5]nonane scaffold is a valuable building block in medicinal chemistry, offering a unique three-dimensional architecture that can lead to improved physicochemical and pharmacological properties of drug candidates.[1] The alkene moiety in 5-Oxa-2-azaspiro[3.5]non-7-ene serves as a versatile handle for a variety of chemical transformations, allowing for the introduction of diverse functional groups and the exploration of new chemical space. This guide provides detailed application notes and protocols for the key functionalization reactions of this alkene double bond, including epoxidation, dihydroxylation, catalytic hydrogenation, and 1,3-dipolar cycloaddition.

Introduction to the 5-Oxa-2-azaspiro[3.5]non-7-ene Scaffold

The unique spirocyclic structure, combining a tetrahydropyran and an azetidine ring, imparts a rigid, three-dimensional conformation. Functionalization of the C7-C8 double bond allows for the introduction of stereocenters and diverse chemical handles, making it a promising starting point for the synthesis of novel therapeutic agents. For the purpose of the following protocols, it is assumed that the nitrogen of the azetidine ring is protected, for example, with a tert-butoxycarbonyl (Boc) group, to prevent side reactions.

I. Epoxidation of the Alkene Double Bond

Epoxidation of the double bond in N-Boc-5-Oxa-2-azaspiro[3.5]non-7-ene introduces a reactive epoxide ring, which can be further opened by various nucleophiles to generate a wide range of functionalized derivatives. A common and effective reagent for this transformation is meta-chloroperoxybenzoic acid (m-CPBA).

Causality Behind Experimental Choices

The use of m-CPBA is advantageous due to its commercial availability, relative stability, and generally high yields in epoxidation reactions.[2][3] The reaction proceeds via a concerted mechanism, where the peroxyacid delivers an oxygen atom to the double bond in a syn-addition fashion.[4] The stereochemical outcome of the epoxidation can be influenced by the steric environment of the alkene, potentially leading to diastereoselective formation of the epoxide.

Experimental Protocol: Epoxidation with m-CPBA

Objective: To synthesize N-Boc-7,8-epoxy-5-oxa-2-azaspiro[3.5]nonane.

Materials:

• N-Boc-5-Oxa-2-azaspiro[3.5]non-7-ene

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware and magnetic stirrer

• Thin Layer Chromatography (TLC) apparatus (e.g., silica gel plates, UV lamp)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve N-Boc-5-Oxa-2-azaspiro[3.5]non-7-ene (1.0 eq) in anhydrous DCM (approx. 0.1 M concentration).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Reagent Addition: Add m-CPBA (1.2-1.5 eq) portion-wise to the stirred solution over 5-10 minutes. The exact amount of m-CPBA should be calculated based on its purity.

• Reaction Monitoring: Monitor the progress of the reaction by TLC (e.g., using a 3:1 hexanes:ethyl acetate eluent). The disappearance of the starting material and the appearance of a new, more polar spot indicates product formation. The reaction is typically complete within 2-4 hours.

• Quenching: Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of Na₂S₂O₃ to decompose the excess peroxide. This is followed by the addition of a saturated aqueous NaHCO₃ solution to neutralize the meta-chlorobenzoic acid byproduct.

• Work-up: Transfer the mixture to a separatory funnel and separate the organic layer. Wash the organic layer sequentially with saturated aqueous NaHCO₃ (2x), water (1x), and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to afford the pure epoxide.

II. Dihydroxylation of the Alkene Double Bond

Dihydroxylation introduces two hydroxyl groups across the double bond, leading to the formation of a vicinal diol. This transformation can be achieved with syn- or anti-stereoselectivity depending on the chosen method. Here, we focus on two powerful syn-dihydroxylation methods: the Upjohn dihydroxylation for achiral synthesis and the Sharpless Asymmetric Dihydroxylation for enantioselective synthesis.

A. Upjohn Dihydroxylation (Achiral)

The Upjohn dihydroxylation utilizes a catalytic amount of osmium tetroxide (OsO₄) with a stoichiometric co-oxidant, typically N-methylmorpholine N-oxide (NMO), to achieve syn-dihydroxylation.[5] This method is highly reliable and avoids the use of large quantities of the toxic and expensive osmium tetroxide.[6]

Experimental Protocol: Upjohn Dihydroxylation

Objective: To synthesize N-Boc-5-oxa-2-azaspiro[3.5]nonane-7,8-diol.

Materials:

• N-Boc-5-Oxa-2-azaspiro[3.5]non-7-ene

• Osmium tetroxide (OsO₄, 4% solution in water or as a crystalline solid)

• N-methylmorpholine N-oxide (NMO, 50% solution in water or as a solid)

• Acetone

• Water

• Saturated aqueous sodium sulfite (Na₂SO₃) or sodium thiosulfate (Na₂S₂O₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Celite®

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve N-Boc-5-Oxa-2-azaspiro[3.5]non-7-ene (1.0 eq) in a mixture of acetone and water (e.g., 10:1 v/v).

• Reagent Addition: To the stirred solution, add NMO (1.2 eq) followed by a catalytic amount of OsO₄ (0.01-0.05 eq).

• Reaction Monitoring: Stir the reaction mixture at room temperature. The reaction progress can be monitored by TLC. The reaction is typically complete within 6-24 hours.

• Quenching: Upon completion, quench the reaction by adding a saturated aqueous solution of Na₂SO₃ or Na₂S₂O₃. Stir for 30-60 minutes until the dark color dissipates.

• Work-up: Filter the mixture through a pad of Celite® to remove the black osmium dioxide precipitate, washing the pad with acetone or ethyl acetate. Concentrate the filtrate under reduced pressure to remove the organic solvent.

• Extraction: Extract the aqueous residue with ethyl acetate (3x).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude diol by flash column chromatography on silica gel.

B. Sharpless Asymmetric Dihydroxylation

For the enantioselective synthesis of the diol, the Sharpless Asymmetric Dihydroxylation is the method of choice.[7][8] This reaction employs a catalytic amount of an osmium salt, a stoichiometric oxidant (typically potassium ferricyanide), and a chiral ligand derived from cinchona alkaloids. Commercially available "AD-mix" reagents (AD-mix-α and AD-mix-β) contain all the necessary components, simplifying the experimental setup.[9] AD-mix-β typically provides the (R,R)-diol, while AD-mix-α yields the (S,S)-diol.

Experimental Protocol: Sharpless Asymmetric Dihydroxylation

Objective: To synthesize enantiomerically enriched N-Boc-5-oxa-2-azaspiro[3.5]nonane-7,8-diol.

Materials:

• N-Boc-5-Oxa-2-azaspiro[3.5]non-7-ene

• AD-mix-β (or AD-mix-α)

• tert-Butanol

• Water

• Methanesulfonamide (CH₃SO₂NH₂)

• Sodium sulfite (Na₂SO₃)

• Ethyl acetate

Procedure:

• Reaction Setup: In a round-bottom flask, prepare a 1:1 mixture of tert-butanol and water. Add AD-mix-β (or AD-mix-α) (approx. 1.4 g per mmol of alkene) and methanesulfonamide (1.0 eq). Stir the mixture at room temperature until both phases are clear.

• Cooling: Cool the mixture to 0 °C.

• Substrate Addition: Add N-Boc-5-Oxa-2-azaspiro[3.5]non-7-ene (1.0 eq) to the cold, stirred mixture.

• Reaction: Stir the reaction vigorously at 0 °C. Monitor the reaction by TLC. The reaction time can vary from a few hours to 24 hours depending on the substrate.

• Quenching: Once the reaction is complete, add solid sodium sulfite (approx. 1.5 g per mmol of alkene) and warm the mixture to room temperature. Stir for 1 hour.

• Extraction: Add ethyl acetate and separate the layers. Extract the aqueous layer with ethyl acetate (2x).

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography. The enantiomeric excess can be determined by chiral HPLC or by NMR analysis of a Mosher ester derivative.

III. Catalytic Hydrogenation

Catalytic hydrogenation reduces the alkene double bond to a single bond, resulting in the saturated 5-Oxa-2-azaspiro[3.5]nonane core. This is a fundamental transformation for removing unsaturation and can be performed with high diastereoselectivity depending on the catalyst and substrate.

Causality Behind Experimental Choices

The choice of catalyst (e.g., Pd/C, PtO₂, Rh/C) and reaction conditions (hydrogen pressure, solvent, temperature) can influence the efficiency and stereoselectivity of the hydrogenation.[10][11] For tetrasubstituted alkenes, more active catalysts or harsher conditions may be required.[12] The hydrogenation typically occurs via syn-addition of hydrogen from the less sterically hindered face of the double bond.

Experimental Protocol: Catalytic Hydrogenation

Objective: To synthesize N-Boc-5-oxa-2-azaspiro[3.5]nonane.

Materials:

• N-Boc-5-Oxa-2-azaspiro[3.5]non-7-ene

• Palladium on carbon (Pd/C, 10 wt. %) or Platinum(IV) oxide (PtO₂, Adam's catalyst)

• Methanol (MeOH) or Ethyl acetate (EtOAc)

• Hydrogen gas (H₂)

• Hydrogenation apparatus (e.g., Parr shaker or H-Cube) or a balloon filled with hydrogen

• Celite®

Procedure:

• Reaction Setup: To a solution of N-Boc-5-Oxa-2-azaspiro[3.5]non-7-ene (1.0 eq) in MeOH or EtOAc, add the catalyst (5-10 mol %).

• Hydrogenation: Subject the mixture to a hydrogen atmosphere (e.g., 1 atm from a balloon or higher pressure in a hydrogenation apparatus).

• Reaction Monitoring: Stir the reaction mixture vigorously at room temperature until the starting material is consumed (monitored by TLC or GC-MS).

• Work-up: Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with the reaction solvent.

• Concentration: Concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: The crude product is often pure enough for subsequent steps. If necessary, it can be purified by flash column chromatography.

IV. 1,3-Dipolar Cycloaddition

1,3-Dipolar cycloaddition reactions are powerful methods for the construction of five-membered heterocyclic rings. The alkene in 5-Oxa-2-azaspiro[3.5]non-7-ene can act as a dipolarophile, reacting with various 1,3-dipoles such as nitrile oxides or azomethine ylides.

Causality Behind Experimental Choices

The regioselectivity of the cycloaddition is governed by the electronic and steric properties of both the dipole and the dipolarophile.[13][14] The reaction is typically concerted and proceeds with high stereospecificity.

Experimental Protocol: 1,3-Dipolar Cycloaddition with a Nitrile Oxide

Objective: To synthesize a spiro-isoxazoline derivative.

Materials:

• N-Boc-5-Oxa-2-azaspiro[3.5]non-7-ene

• An appropriate aldoxime (e.g., benzaldoxime)

• Sodium hypochlorite (NaOCl, bleach) or N-chlorosuccinimide (NCS)

• Triethylamine (Et₃N)

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

Procedure:

• Nitrile Oxide Generation: In a flask, dissolve the aldoxime (1.1 eq) in the chosen solvent. Add triethylamine (1.1 eq). Cool the solution to 0 °C and slowly add a solution of NaOCl or NCS to generate the nitrile oxide in situ.

• Cycloaddition: To the in situ generated nitrile oxide, add a solution of N-Boc-5-Oxa-2-azaspiro[3.5]non-7-ene (1.0 eq) in the same solvent.

• Reaction: Allow the reaction to warm to room temperature and stir until the starting alkene is consumed (monitor by TLC).

• Work-up: Quench the reaction with water and extract the product with an organic solvent (e.g., DCM or EtOAc).

• Drying and Concentration: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting spiro-isoxazoline derivative by flash column chromatography.

Data Presentation

Reaction	Reagents and Conditions	Product	Typical Yield	Key Features
Epoxidation	m-CPBA, DCM, 0 °C to rt	N-Boc-7,8-epoxy-5-oxa-2-azaspiro[3.5]nonane	80-95%	Forms a reactive epoxide for further functionalization.
Upjohn Dihydroxylation	cat. OsO₄, NMO, Acetone/H₂O, rt	N-Boc-5-oxa-2-azaspiro[3.5]nonane-7,8-diol	75-90%	Reliable syn-dihydroxylation.
Sharpless Dihydroxylation	AD-mix, t-BuOH/H₂O, CH₃SO₂NH₂, 0 °C	Enantioenriched diol	70-90%	High enantioselectivity (typically >90% ee).
Catalytic Hydrogenation	H₂, Pd/C or PtO₂, MeOH or EtOAc, rt	N-Boc-5-oxa-2-azaspiro[3.5]nonane	>95%	Saturation of the double bond.
1,3-Dipolar Cycloaddition	R-CH=NOH, NaOCl, Et₃N, DCM, 0 °C to rt	Spiro-isoxazoline derivative	60-85%	Construction of a five-membered heterocycle.

Visualization of Workflows

Epoxidation Workflow

Caption: Workflow for the epoxidation of N-Boc-5-Oxa-2-azaspiro[3.5]non-7-ene using m-CPBA.

Sharpless Asymmetric Dihydroxylation Workflow

Caption: Workflow for the Sharpless asymmetric dihydroxylation.

References

• Catalytic asymmetric hydrogenation (CAH) is a preeminent example of asymmetric transition metal catalysis...

• Sharpless asymmetric dihydroxylation is an important reaction in the enantioselective synthesis of chiral vicinal diols... PMC, 2023.[7][15]

• m-CPBA (meta-chloroperoxybenzoic acid) is a useful reagent for the formation of epoxides from alkenes... Master Organic Chemistry, 2025.
• Sharpless asymmetric dihydroxylation is the chemical reaction of an alkene with osmium tetroxide in the presence of a chiral quinine ligand... Wikipedia, 2023.
• The iridium catalysts were based on chiral phosphanyl oxazoline ligands, which showed high activity in the asymmetric hydrogenation of unfunctionalized tetrasubstituted alkenes... Journal of the American Chemical Society, 2017.
• The Prilezhaev epoxidation uses a peracid such as m-chloroperoxybenzoic acid (mCPBA) to convert an alkene directly into an epoxide... OrgoSolver, 2023.
• Synthesis of Orthogonally Protected 2,6-Diazaspiro[3.5]nonane and 2,6-Diazaspiro[3.4]octane Analogues as Versatile Building Blocks in Medicinal Chemistry.
• Stereoselective hydrogenation of tetrasubstituted olefins is an attractive method to access compounds with two contiguous stereocenters. PMC, 2020.
• Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design.
• Asymmetric hydrogenation of tetrasubstituted alkenes remains a formidable challenge in asymmetric c
• A commonly employed method for synthesizing tetrasubstituted alkenes... Chemical Science, 2025.
• Reactivity and Regioselectivity in 1,3-Dipolar Cycloadditions of Azides to Strained Alkynes... Journal of the American Chemical Society, 2009.
• Isatin-derived azomethine ylides were recognized as typical dipoles... PMC, 2021.
• The Upjohn Dihydroxylation allows the syn-selective preparation of 1,2-diols from alkenes... Organic Chemistry Portal, 2023.
• The Upjohn process uses a catalytic amount of OsO4... Master Organic Chemistry, 2011.
• The Sharpless Dihydroxylation or Bishydroxylation is used in the enantioselective preparation of 1,2-diols from prochiral olefins. Organic Chemistry Portal, 2023.
• The Upjohn dihydroxylation is an organic reaction which converts an alkene to a cis vicinal diol. Wikipedia, 2023.
• A synthetic strategy based on the combination of arenophiles with catalytic dihydroxyl
• To convert them to epoxides, we want to add an oxygen atom to a double bond. Chemistry Steps, 2023.

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Application Notes and Protocols for the Incorporation of 5-Oxa-2-azaspiro[3.5]non-7-ene in PROTAC Linker Design

Introduction: The Critical Role of the Linker in PROTAC Design

Proteolysis-targeting chimeras (PROTACs) have emerged as a transformative therapeutic modality, capable of hijacking the cell's ubiquitin-proteasome system to induce the degradation of disease-causing proteins.[1][2] These heterobifunctional molecules are composed of three key components: a ligand for the protein of interest (POI), a ligand for an E3 ubiquitin ligase, and a chemical linker that connects the two. While the choice of ligands dictates the target, the linker is far from a passive spacer; it is a critical determinant of a PROTAC's efficacy, influencing the formation and stability of the ternary complex, as well as the molecule's overall physicochemical and pharmacokinetic properties.[1][3]

The design of the linker is a multi-parameter optimization challenge. Its length, rigidity, and chemical composition all play a crucial role in the PROTAC's biological activity.[4] Flexible linkers, such as those based on polyethylene glycol (PEG) or alkyl chains, have been widely used, but there is a growing interest in the development of more rigid linkers to pre-organize the PROTAC molecule into a bioactive conformation. This pre-organization can reduce the entropic penalty of forming the ternary complex, potentially leading to enhanced stability and improved degradation efficiency.[5]

This application note details the rationale and provides experimental protocols for the incorporation of a novel, rigid spirocyclic scaffold, 5-Oxa-2-azaspiro[3.5]non-7-ene , into PROTAC linker design. The unique three-dimensional structure of this scaffold offers the potential to create PROTACs with improved cellular permeability and more favorable pharmacokinetic profiles.

The Rationale for a 5-Oxa-2-azaspiro[3.5]non-7-ene Linker

The incorporation of spirocyclic motifs into drug design is a well-established strategy to enhance molecular three-dimensionality, which can lead to improved target engagement and better physicochemical properties.[6][7] In the context of PROTACs, a rigid spirocyclic linker like 5-Oxa-2-azaspiro[3.5]non-7-ene offers several potential advantages:

• Conformational Rigidity: The spirocyclic core restricts the rotational freedom of the linker, which can help to pre-organize the POI and E3 ligase ligands into a productive orientation for ternary complex formation.[5] This can lead to a more stable ternary complex and, consequently, more efficient protein degradation.

• Improved Physicochemical Properties: The introduction of the oxa-azaspiro[3.5]nonane core can modulate the lipophilicity and polar surface area of the PROTAC, potentially leading to improved solubility and cell permeability. The ether oxygen can also act as a hydrogen bond acceptor, further influencing the molecule's properties.

• Vectorial Control: The defined geometry of the spirocycle provides precise control over the exit vectors of the linker, allowing for more rational design of the attachment points to the POI and E3 ligase ligands.

The workflow for developing a PROTAC utilizing the 5-Oxa-2-azaspiro[3.5]non-7-ene linker can be visualized as follows:

Figure 1: A generalized workflow for the development of PROTACs incorporating the 5-Oxa-2-azaspiro[3.5]non-7-ene linker, from synthesis to lead optimization.

PART 1: Synthesis of the 5-Oxa-2-azaspiro[3.5]non-7-ene Scaffold and PROTAC Assembly

Protocol 1: Multi-step Synthesis of N-Boc-5-oxa-2-azaspiro[3.5]non-7-ene

This protocol outlines a proposed synthetic route to the core spirocyclic scaffold, starting from commercially available materials.

Step 1: Synthesis of tert-butyl 4-(methoxymethyl)-4-hydroxypiperidine-1-carboxylate

• To a solution of N-Boc-4-piperidone (1.0 eq) in anhydrous THF at -78 °C under a nitrogen atmosphere, add a solution of methoxymethylmagnesium chloride in THF (1.2 eq) dropwise.

• Stir the reaction mixture at -78 °C for 2 hours, then allow it to warm to room temperature and stir for an additional 12 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired product.

Step 2: Intramolecular Etherification to form tert-butyl 5-oxa-2-azaspiro[3.5]nonane-2-carboxylate

• To a solution of the product from Step 1 (1.0 eq) in anhydrous DMF at 0 °C, add sodium hydride (60% dispersion in mineral oil, 1.5 eq) portionwise.

• Stir the mixture at 0 °C for 30 minutes, then add 1-bromo-3-chloropropane (1.2 eq) dropwise.

• Allow the reaction to warm to room temperature and then heat to 80 °C for 16 hours.

• Cool the reaction to room temperature and quench with water.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Step 3: Introduction of Unsaturation

• To a solution of the spirocycle from Step 2 (1.0 eq) in anhydrous THF at -78 °C, add a solution of lithium diisopropylamide (LDA) (2.2 eq) dropwise.

• Stir the mixture at -78 °C for 2 hours.

• Add a solution of phenylselenyl bromide (2.5 eq) in THF dropwise.

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Add 30% hydrogen peroxide (5.0 eq) dropwise at 0 °C and stir at room temperature for 12 hours.

• Quench the reaction with saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield N-Boc-5-oxa-2-azaspiro[3.5]non-7-ene.

Protocol 2: Functionalization and PROTAC Assembly

This protocol describes the functionalization of the spirocyclic scaffold with a terminal alkyne for subsequent "click" chemistry-mediated PROTAC assembly.

Step 1: N-Boc Deprotection

• Dissolve N-Boc-5-oxa-2-azaspiro[3.5]non-7-ene (1.0 eq) in a 1:1 mixture of dichloromethane and trifluoroacetic acid.

• Stir the solution at room temperature for 2 hours.

• Concentrate the reaction mixture under reduced pressure.

• Co-evaporate with toluene (3x) to remove residual trifluoroacetic acid, yielding the TFA salt of 5-oxa-2-azaspiro[3.5]non-7-ene.

Step 2: Alkylation with a Terminal Alkyne Linker Arm

• To a solution of the TFA salt from Step 1 (1.0 eq) and a suitable alkylating agent with a terminal alkyne (e.g., 5-bromopentyne, 1.1 eq) in anhydrous DMF, add potassium carbonate (3.0 eq).

• Stir the reaction mixture at 60 °C for 12 hours.

• Cool the reaction to room temperature and dilute with water.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield the functionalized spirocyclic linker.

Step 3: PROTAC Synthesis via Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This step involves the "clicking" of the alkyne-functionalized spirocyclic linker to an azide-modified POI ligand, followed by amide coupling to an E3 ligase ligand.

• Click Reaction:

  • Dissolve the alkyne-functionalized spirocyclic linker (1.0 eq) and an azide-containing POI ligand (1.05 eq) in a 1:1 mixture of t-butanol and water.

  • Add sodium ascorbate (0.3 eq) and copper(II) sulfate pentahydrate (0.1 eq).

  • Stir the reaction vigorously at room temperature for 12-24 hours.

  • Monitor the reaction by LC-MS. Upon completion, dilute with water and extract with ethyl acetate.

  • Purify the resulting intermediate by flash column chromatography.

• Amide Coupling:

  • The linker can be designed with a terminal carboxylic acid for standard amide coupling.

  • To a solution of the POI-linker intermediate with a terminal carboxylic acid (1.0 eq), an amine-containing E3 ligase ligand (1.1 eq), and a coupling reagent such as HATU (1.2 eq) in anhydrous DMF, add a non-nucleophilic base like diisopropylethylamine (DIPEA) (3.0 eq).[3]

  • Stir the reaction at room temperature for 4-12 hours.[3]

  • Monitor the reaction by LC-MS.

  • Upon completion, purify the final PROTAC by preparative reverse-phase HPLC.

Figure 2: Synthetic workflow for the assembly of a PROTAC molecule using the functionalized 5-Oxa-2-azaspiro[3.5]non-7-ene linker.

PART 2: Biophysical and Biological Characterization

Once the PROTAC molecule is synthesized and purified, a series of biophysical and biological assays are essential to characterize its activity and mechanism of action.

Protocol 3: Biophysical Characterization of Ternary Complex Formation

The formation of a stable ternary complex is a prerequisite for effective protein degradation. Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC) are powerful techniques to quantify the binding affinities of the PROTAC to its individual binding partners and to assess the stability of the ternary complex.[8][9]

3.1 Surface Plasmon Resonance (SPR)

SPR is a label-free technique that allows for the real-time measurement of binding kinetics and affinity.[8]

• Objective: To determine the binding affinities (KD) of the PROTAC for the POI and the E3 ligase individually (binary interactions) and to assess the stability and cooperativity of the ternary complex.

• Instrumentation: A Biacore instrument (e.g., Biacore T200 or Biacore 8K) is commonly used.[10]

• Procedure:

  • Immobilize the E3 ligase (e.g., VHL or Cereblon complex) onto a sensor chip.

  • For binary interaction analysis, inject a series of concentrations of the PROTAC over the immobilized E3 ligase to determine the KD.

  • In a separate experiment, immobilize the POI and inject the PROTAC to determine its affinity for the target.

  • For ternary complex analysis, pre-incubate the PROTAC with a constant, saturating concentration of the POI and inject this mixture over the immobilized E3 ligase. The increase in binding response compared to the PROTAC alone indicates ternary complex formation.

  • The cooperativity (α) of the ternary complex can be calculated as the ratio of the binary KD of the PROTAC for the E3 ligase to the apparent KD in the presence of the POI. An α value greater than 1 indicates positive cooperativity.

3.2 Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes associated with binding events, providing a complete thermodynamic profile of the interaction.[11][12]

• Objective: To determine the binding affinity (Kd), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS) of the binary and ternary complex formations.

• Instrumentation: A MicroCal PEAQ-ITC or similar instrument.

• Procedure:

  • For binary interactions, titrate the PROTAC into a solution of either the POI or the E3 ligase.

  • For ternary complex formation, titrate the POI into a solution containing the PROTAC pre-saturated with the E3 ligase.

  • The heat changes upon each injection are measured and integrated to generate a binding isotherm, which is then fitted to a suitable binding model to extract the thermodynamic parameters.

Parameter	Surface Plasmon Resonance (SPR)	Isothermal Titration Calorimetry (ITC)
Principle	Measures changes in refractive index upon binding	Measures heat changes upon binding
Information	Kinetics (ka, kd), Affinity (KD)	Affinity (KD), Stoichiometry (n), Enthalpy (ΔH), Entropy (ΔS)
Throughput	Higher	Lower
Sample Consumption	Lower	Higher
Labeling	Label-free	Label-free

Table 1: Comparison of SPR and ITC for PROTAC Characterization.

Protocol 4: In Vitro Assessment of Protein Degradation

4.1 Western Blotting

Western blotting is a standard technique to quantify the reduction in the levels of the target protein in cells treated with the PROTAC.

• Objective: To determine the concentration- and time-dependent degradation of the POI.

• Procedure:

  • Plate cells and allow them to adhere overnight.

  • Treat cells with a range of concentrations of the PROTAC for a specified time course (e.g., 2, 4, 8, 16, 24 hours).

  • Lyse the cells and quantify the total protein concentration of the lysates.

  • Separate the proteins by SDS-PAGE and transfer them to a nitrocellulose or PVDF membrane.[13]

  • Block the membrane and probe with a primary antibody specific for the POI.

  • Incubate with a secondary antibody conjugated to an enzyme (e.g., HRP) or a fluorophore.

  • Detect the signal using chemiluminescence or fluorescence imaging.

  • Quantify the band intensities and normalize to a loading control (e.g., GAPDH or β-actin) to determine the extent of protein degradation. From this data, the DC50 (concentration at which 50% degradation is observed) and Dmax (maximum degradation) can be calculated.[1]

Protocol 5: Assessment of Cellular Permeability and Pharmacokinetic Properties

5.1 Caco-2 Permeability Assay

The Caco-2 permeability assay is an in vitro model used to predict the intestinal absorption of orally administered drugs.[14][15][16]

• Objective: To assess the potential for oral bioavailability of the PROTAC.

• Procedure:

  • Culture Caco-2 cells on permeable supports for 21 days to allow for differentiation into a polarized monolayer that mimics the intestinal epithelium.

  • Add the PROTAC to the apical (A) side and measure its appearance on the basolateral (B) side over time (A-to-B permeability).

  • In a separate experiment, add the PROTAC to the basolateral side and measure its appearance on the apical side (B-to-A permeability).

  • The apparent permeability coefficient (Papp) is calculated for both directions. An efflux ratio (Papp(B-A)/Papp(A-B)) greater than 2 suggests that the compound may be a substrate for efflux transporters.

5.2 In Vitro Metabolic Stability

• Objective: To evaluate the susceptibility of the PROTAC to metabolism by liver enzymes.

• Procedure:

  • Incubate the PROTAC with liver microsomes or hepatocytes.

  • At various time points, quench the reaction and analyze the remaining amount of the parent compound by LC-MS/MS.

  • The in vitro half-life (t1/2) and intrinsic clearance (CLint) can then be calculated.

Assay	Purpose	Key Parameters
Caco-2 Permeability	Predicts intestinal absorption	Apparent permeability (Papp), Efflux Ratio
Microsomal Stability	Assesses metabolic stability	In vitro half-life (t1/2), Intrinsic Clearance (CLint)
Plasma Stability	Evaluates stability in plasma	Half-life in plasma

Table 2: Key Assays for Preliminary ADME/PK Profiling of PROTACs.

Conclusion

The novel 5-Oxa-2-azaspiro[3.5]non-7-ene scaffold presents an exciting opportunity for the design of next-generation PROTACs with potentially enhanced efficacy and drug-like properties. The rigid, three-dimensional nature of this linker element offers a strategy to overcome some of the challenges associated with traditional flexible linkers. The detailed synthetic and analytical protocols provided in this application note serve as a comprehensive guide for researchers to explore the utility of this promising new building block in the field of targeted protein degradation. Careful characterization of the biophysical and biological properties of PROTACs incorporating this linker will be crucial in validating its potential and advancing the development of novel degraders for therapeutic intervention.

References

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• Testa, A., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. Exploration of Targeted Anti-tumor Therapy, 1(4), 273–312. [Link]

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• Schulze, T., et al. (2025). Click Chemistry Enables Rapid Development of Potent sEH PROTACs Using a Direct-to-Biology Approach. bioRxiv. [Link]

• Michalska, W. Z., Halcovitch, N. R., & Coote, S. C. (2022). Synthesis of functionalized spirocyclic oxetanes through Paternò–Büchi reactions of cyclic ketones and maleic acid derivatives. Chemical Communications, 59(2), 179-182. [Link]

• Organic Chemistry Portal. (n.d.). Cyclic ether synthesis. Retrieved from [Link]

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• S. G. D. (1998). Enantioselective Synthesis of Spiro Ethers and Spiro Ketals via Photoaddition of Dihydro-4-pyrones to Chiral 1,3-Dioxin-4-ones. The Journal of Organic Chemistry, 63(20), 6776–6777. [Link]

• Maple, H. J., et al. (2025). Factors to Consider for Synthesis in 1536-Well Plates An Amide Coupling Case Study for PROTAC Synthesis. The Journal of Organic Chemistry. [Link]

• Maple, H. J., et al. (2025). Factors to Consider for Synthesis in 1536-Well Plates—An Amide Coupling Case Study for ... PMC. [Link]

• Creative Bioarray. (n.d.). Caco2 assay protocol. Retrieved from [Link]

• Cytiva. (2024, September 4). Characterizing PROTAC ternary complex formation using Biacore SPR systems. Retrieved from [Link]

• Wang, D., et al. (2025). Size‐Programmable Matteson‐Type Annulation: Construction of Spirocycles from Simple Cyclic Ketones. Angewandte Chemie International Edition. [Link]

• Charnwood Discovery. (n.d.). Measuring PROTAC Ternary Complex Formation by SPR. Retrieved from [Link]

• Kim, T. H., et al. (2021). Development of an LC-MS/MS Method for ARV-110, a PROTAC Molecule, and Applications to Pharmacokinetic Studies. Molecules, 26(16), 4983. [Link]

• Giltrap, A. (n.d.). A Rapid UPLC™-MS/MS Method for the Quantification of PROTACs-3-Gefitinib and Urinary Metabolites Following Subcutaneous Administration to Male Rats. Waters Corporation. Retrieved from [Link]

• Evotec. (n.d.). Caco-2 Permeability Assay. Retrieved from [Link]

• Scott, J. S., et al. (2022). An Integrated Direct-to-Biology Platform for the Nanoscale Synthesis and Biological Evaluation of PROTACs. ChemRxiv. [Link]

• University of Tennessee Health Science Center. (2022, May 26). Sample Preparation. Retrieved from [Link]

• Giltrap, A. (n.d.). A Rapid UPLC™-MS/MS Method for the Quantification of PROTACs-3-Gefitinib and Urinary Metabolites Following Subcutaneous Administration to Male Rats. Waters Corporation. Retrieved from [Link]

• JRC Big Data Analytics Platform. (2013, March 27). DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells. Retrieved from [Link]

• o2h discovery. (2024, August 20). Characterising PROTAC ternary complex formation using SPR. Retrieved from [Link]

• BioDuro. (n.d.). ADME Caco-2 Permeability Assay. Retrieved from [Link]

• Roy, M. J., et al. (2019). SPR-Measured Dissociation Kinetics of PROTAC Ternary Complexes Influence Target Degradation Rate. ACS Chemical Biology, 14(3), 361–368. [Link]

• Tinworth, C. P., et al. (2019). Unraveling the Role of Linker Design in Proteolysis Targeting Chimeras. Journal of Medicinal Chemistry, 62(18), 8344–8363. [Link]

• Shishodia, S., et al. (2020). Novel approaches for the rational design of PROTAC linkers. Exploration of Targeted Anti-tumor Therapy, 1(4), 231–253. [Link]

• Daniels, D. L., et al. (2022). Amide-to-Ester Substitution as a Strategy for Optimizing PROTAC Permeability and Cellular Activity. Journal of Medicinal Chemistry, 65(11), 7648–7662. [Link]

• Demizu, Y., et al. (2023). Optimizing linker rigidity to improve intracellular behavior of PROTACs targeting hematopoietic prostaglandin D synthase. RSC Medicinal Chemistry, 14(8), 1548–1555. [Link]

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• Ghai, R., et al. (2020). Assays and Technologies for Developing Proteolysis Targeting Chimera Degraders. Future Drug Discovery, 2(2), FDD41. [Link]

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Technical Notes & Optimization

Flash chromatography purification techniques for crude 5-Oxa-2-azaspiro[3.5]non-7-ene

Topic: Flash Chromatography Purification of Crude 5-Oxa-2-azaspiro[3.5]non-7-ene

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with purifying 5-Oxa-2-azaspiro[3.5]non-7-ene. This spirocyclic compound features a highly basic azetidine nitrogen and an acid-sensitive dihydropyran-like moiety, making standard bare silica purification a recipe for poor yields, severe band spreading, and compound degradation.

Below, you will find field-proven insights, self-validating protocols, and mechanistic troubleshooting guides to ensure high-purity isolation of your target spirocycle.

Section 1: Mechanistic FAQs - Understanding Analyte-Stationary Phase Dynamics

Q: Why does my crude 5-Oxa-2-azaspiro[3.5]non-7-ene streak extensively on standard silica gel, even with highly polar solvent systems? A: The streaking is a direct result of an acid-base interaction rather than simple polarity. Standard bare silica gel contains surface silanol groups (Si-OH) that act as Brønsted acids[1]. The secondary amine in your azetidine ring is highly basic (pKa ~9–10). When these interact, the azetidine is protonated and binds ionically to the silica surface. This strong ionic adsorption cannot be easily overcome by simply increasing the polarity of neutral solvents, resulting in severe peak tailing and low recovery[2][3].

Q: I've noticed degradation products (possibly ring-opened impurities) when running this compound on bare silica. What causes this? A: The 5-oxa-7-ene system (a dihydropyran derivative) is susceptible to acid-catalyzed degradation or hydration. The localized acidic microenvironment of bare silica gel can catalyze the cleavage of the allylic/vinylic C-O bonds. To prevent this, you must shield the molecule from acidic silanols either by using a mobile phase modifier (like triethylamine) to neutralize the column[4] or, ideally, by switching to an amine-functionalized stationary phase[2].

Mechanistic comparison of basic azetidine interactions with bare vs. amine-bonded silica.

Section 2: Stationary Phase Selection Matrix

To optimize your purification, we must compare the available stationary phases. The table below summarizes the quantitative and qualitative differences when purifying basic spirocycles.

Stationary Phase	Mobile Phase System	Mechanism of Action	Analyte Recovery	Risk of Degradation	Post-Purification Workup
Bare Silica (Unbonded)	DCM / MeOH	Polarity-driven; strong ionic binding to silanols.	< 40% (Severe tailing)	High	None (if recovered)
Bare Silica + 1% TEA	Hexane / EtOAc + 1% TEA	TEA acts as a competing base, neutralizing acidic silanols[4].	75 - 85%	Moderate	High (Requires high vacuum to remove TEA)[5]
Amine-Bonded Silica (NH2)	Hexane / EtOAc	Propylamine tether masks silanols, providing a basic surface[3][5].	> 90% (Sharp peaks)	Low	Low (No modifiers needed)
Reversed-Phase (C18)	H2O / MeCN + 0.1% TEA	Hydrophobic interactions; high pH keeps amine in free-base form[2].	85 - 95%	Low	Moderate (Lyophilization required)

Section 3: Experimental Workflows & Protocols

Based on the crude matrix, selecting the correct workflow is critical to maintaining the structural integrity of 5-Oxa-2-azaspiro[3.5]non-7-ene.

Decision matrix for selecting the optimal flash chromatography method for basic spirocycles.

Protocol A: Self-Validating Purification via Amine-Functionalized Silica

Causality Check: Amine-functionalized silica utilizes a carbon tether end-capped with a primary amine, which permanently masks the underlying acidic silanols[5]. This eliminates the need for triethylamine, allowing for direct solvent evaporation without residual modifier contamination[5].

Step-by-Step Methodology:

• Column Selection: Select an amine-functionalized flash column (40-75 µm particle size, 100Å pore size) appropriate for your crude mass (typically a 1:50 sample-to-silica ratio)[3][6].

• System Equilibration: Flush the column with 3-5 column volumes (CV) of 100% Hexane.

  • Validation Step: Monitor the baseline on the UV detector (210 nm / 254 nm). A stable baseline confirms the column is free of shipping solvent artifacts.

• Sample Loading: Dissolve the crude spirocycle in a minimum volume of dichloromethane (DCM). Apply directly to the column head.

  • Causality Note: Avoid using methanol for loading, as its high polarity acts as a strong displacer and disrupts the initial band focusing of the azetidine[7].

• Elution Gradient:

  • 0–2 CV: 100% Hexane (Washes non-polar impurities).

  • 2–10 CV: Linear gradient from 0% to 50% Ethyl Acetate in Hexane.

  • 10–14 CV: Hold at 50% Ethyl Acetate until the target azetidine elutes.

• Fraction Collection & Analysis: Collect peaks based on the UV or ELSD threshold. The azetidine will elute as a sharp, symmetrical peak due to the absence of ionic retention[3].

• Post-Run Isolation: Evaporate fractions under reduced pressure. No high-vacuum overnight drying is needed since no basic modifiers were used[5].

Protocol B: Reversed-Phase (C18) Purification for Highly Polar Crudes

Causality Check: If the crude mixture contains highly polar salts or was generated in an aqueous environment, reversed-phase is superior. Adding 0.1% TEA raises the mobile phase pH, ensuring the azetidine remains in its neutral, free-base form, which maximizes its lipophilicity and retention on the C18 stationary phase[2][4].

Step-by-Step Methodology:

• Mobile Phase Preparation: Prepare Solvent A (Milli-Q Water + 0.1% TEA) and Solvent B (Acetonitrile + 0.1% TEA). Ensure the pH is ~9–10[4].

• Equilibration: Equilibrate the C18 column with 5 CV of 5% Solvent B.

• Sample Loading: Dissolve the crude in DMSO or the initial mobile phase. Inject via an automated sample loop.

• Elution: Run a gradient from 5% B to 60% B over 15 CV. The basic spirocycle will elute cleanly as its hydrophobicity is maintained by the alkaline pH[2].

• Isolation: Lyophilize the collected fractions to remove water, acetonitrile, and volatile TEA.

Section 4: Troubleshooting Guide

Q: My compound is co-eluting with a structurally similar regioisomer on the amine column. How can I improve resolution? A: The k′ (capacity factor) of amine-functionalized silica is generally about half that of bare silica[3]. Because it has lower overall adsorption power, compounds elute faster. To improve resolution, flatten your gradient. Instead of a steep linear gradient, employ an isocratic hold (e.g., hold at 20% EtOAc for 5 CVs) just before the expected elution point. This allows the subtle structural differences between the spirocycles to dictate separation.

Q: I am forced to use standard silica due to lab constraints. How do I prepare the column to prevent degradation of the 5-Oxa-2-azaspiro[3.5]non-7-ene? A: If bare silica is your only option, you must pre-neutralize the column. Prepare your mobile phase (e.g., Hexane/EtOAc) and add 1-2% (v/v) Triethylamine (TEA). Equilibrate the column with at least 5 CVs of this TEA-spiked solvent before loading your sample[4]. This ensures the Brønsted acidic silanols are occupied by the competing TEA base, protecting your acid-sensitive dihydropyran ring and preventing the azetidine from irreversibly binding[2].

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• 7. biotage.com [biotage.com]

Technical Support Center: Stability, Storage, and Troubleshooting for 5-Oxa-2-azaspiro[3.5]non-7-ene

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals navigate the specific handling challenges associated with 5-Oxa-2-azaspiro[3.5]non-7-ene .

This spirocyclic building block is highly valuable in medicinal chemistry for imparting conformational restriction. However, its unique architecture—combining a strained azetidine ring with a dihydropyran-like alkene—creates a dual vulnerability to oxidation, acid-catalyzed degradation, and atmospheric scavenging. This guide provides the mechanistic causality behind these degradation pathways and offers self-validating protocols to ensure your experimental integrity.

Structural Vulnerability Analysis

To prevent degradation, we must first understand the thermodynamic and kinetic drivers inherent to the molecule's structure:

• The Azetidine Ring (Positions 1-3): The secondary amine at position 2 is highly nucleophilic and basic. The 4-membered ring possesses significant ring strain (~26 kcal/mol). If the nitrogen is protonated by trace acids, the strain release provides a powerful thermodynamic driving force for acid-mediated ring-opening decomposition[1]. Furthermore, the exposed secondary amine readily scavenges atmospheric carbon dioxide to form stable carbamates[2].

• The Dihydropyran-like Ring (Positions 5-9): The C6 methylene group is situated exactly between the ether oxygen (O5) and the alkene (C7=C8). This dual activation (allylic and alpha-to-oxygen) drastically lowers the C-H bond dissociation energy. This makes the C6 position a prime hotspot for radical-mediated autooxidation, rapidly forming allylic hydroperoxides upon exposure to oxygen and ambient light[3],[4].

Figure 1: Mechanistic degradation pathways of 5-Oxa-2-azaspiro[3.5]non-7-ene.

Frequently Asked Questions (FAQs)

Q1: Why does my batch of 5-Oxa-2-azaspiro[3.5]non-7-ene turn yellow and become highly viscous over time? A1: This physical change is a hallmark of autooxidation followed by polymerization. The allylic ether moiety undergoes a radical chain reaction with atmospheric oxygen to form hydroperoxides[3]. Over time, these peroxides decompose into radical species that initiate the polymerization of the C7=C8 alkene, increasing the sample's viscosity and causing discoloration.

Q2: My LC-MS analysis shows unexpected peaks with +16 Da and +44 Da mass shifts. What are these? A2: A +16 Da shift typically indicates the formation of an N-oxide at the azetidine nitrogen or an epoxide at the alkene. A +44 Da shift is highly diagnostic of carbamate formation. Secondary amines are excellent nucleophiles and will rapidly react with atmospheric CO2[2]. To prevent this, the compound must be rigorously stored under an inert atmosphere (Argon).

Q3: Can I store this compound as a stock solution in chloroform (CHCl3) or dichloromethane (DCM)? A3: It is strongly discouraged. Halogenated solvents slowly decompose over time (especially upon light exposure) to generate trace amounts of hydrogen chloride (HCl). Protonation of the highly strained azetidine nitrogen creates an excellent leaving group, triggering rapid acid-catalyzed ring-opening decomposition[1]. Always use anhydrous, acid-free solvents (e.g., basic alumina-filtered THF) and avoid prolonged storage in solution.

Troubleshooting & Diagnostic Workflow

Figure 2: Diagnostic workflow for identifying and resolving sample degradation.

Quantitative Degradation Matrix

Table 1: Common Degradation Pathways, Indicators, and Preventive Measures

Vulnerable Moiety	Degradation Pathway	Trigger Condition	Analytical Indicator	Preventive Action
Azetidine (2-Aza)	Ring-Opening	Trace Acid (pH < 6)	LC-MS: Mass shift of solvent/nucleophile adduct	Store over basic alumina; avoid halogenated solvents
Azetidine (2-Aza)	Carbamylation	CO2 Exposure	LC-MS: +44 Da (M+44)	Store under Argon; minimize ambient air exposure
Dihydropyran (5-Oxa)	Autooxidation	O2 + UV/Vis Light	KI/Starch positive; +32 Da (Hydroperoxide)	Amber vials; freeze-pump-thaw degassing
Dihydropyran (7-Ene)	Polymerization	Peroxides / Acid	Increased viscosity; broad NMR peaks	Add radical inhibitor (e.g., BHT 0.01%) if compatible

Self-Validating Experimental Protocols

Protocol 1: Detection and Remediation of Peroxides

Causality: Before using stored 5-Oxa-2-azaspiro[3.5]non-7-ene in sensitive catalytic reactions, you must ensure it is peroxide-free. Cyclic ether hydroperoxides can poison transition metal catalysts or pose severe explosion hazards upon concentration[4].

• Detection: Dip a commercially available KI/starch peroxide test strip into the neat liquid or a concentrated solution. A color change to blue/black indicates the presence of hydroperoxides.

• Remediation: If positive (>20 ppm), dissolve the compound in a water-immiscible organic solvent (e.g., diethyl ether).

• Reduction: Wash the organic layer with an equal volume of 10% w/v aqueous sodium sulfite (Na₂SO₃) or an acidic ferrous sulfate solution.

• Self-Validation Step: Retest the organic layer with a fresh KI/starch strip. The remediation is only validated when this second test yields a strictly negative result, confirming the complete quenching of the reactive hydroperoxides.

• Recovery: Dry the organic layer over anhydrous Na₂SO₄, filter, and carefully concentrate under reduced pressure at ambient temperature (do not heat).

Protocol 2: Anaerobic Aliquoting and Storage Workflow

Causality: To completely arrest both autooxidation of the dihydropyran ring and CO2-adduct formation at the azetidine, the compound must be isolated from oxygen, moisture, and light.

• Preparation: Transfer the purified 5-Oxa-2-azaspiro[3.5]non-7-ene into amber glass ampoules or heavy-walled borosilicate vials to block UV/visible light.

• Degassing: Subject the sample to three freeze-pump-thaw cycles on a Schlenk line to remove dissolved oxygen.

• Backfilling: Backfill the headspace with high-purity Argon. Argon is heavier than Nitrogen and provides a superior protective blanket over the compound.

• Sealing: Flame-seal the ampoules or use PTFE-lined crimp caps. Store immediately at -20°C.

• Self-Validation Step: To validate the integrity of your inert storage system, prepare a parallel control vial containing the compound spiked with a trace amount of a redox indicator (e.g., resazurin). If the indicator changes color over time, your sealing protocol has failed, and oxygen is permeating the system.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Development of a Predictive Model to Correlate the Chemical Structure of Amines with Their Oxidative Degradation Rate in a Post-Combustion Amine-Based CO2 Capture Process Using Multiple Linear Regression and Machine Learning Regression Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Advances in the synthesis of acyclic peroxides - RSC Advances (RSC Publishing) DOI:10.1039/C6RA28489B [pubs.rsc.org]
• 4. cdnsciencepub.com [cdnsciencepub.com]

Technical Support Center: Optimization of HPLC Separation for 5-Oxa-2-azaspiro[3.5]non-7-ene Enantiomers

Welcome to the dedicated technical support resource for the chiral separation of 5-Oxa-2-azaspiro[3.5]non-7-ene enantiomers. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs). Our approach is rooted in fundamental chromatographic principles and extensive field experience to empower you to overcome challenges in your enantioselective HPLC analysis.

Introduction to the Challenge

The enantiomeric separation of 5-Oxa-2-azaspiro[3.5]non-7-ene, a spirocyclic compound, presents a unique analytical challenge. The rigid, three-dimensional structure of spiro compounds requires a highly selective chiral stationary phase (CSP) for effective chiral recognition.[1][2] This guide will walk you through a logical workflow for method development and troubleshooting, ensuring robust and reproducible separations.

Part 1: Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments, offering step-by-step solutions and the scientific rationale behind them.

Issue 1: Poor or No Resolution of Enantiomers

Q: My chromatogram shows a single peak or two poorly resolved peaks for the 5-Oxa-2-azaspiro[3.5]non-7-ene enantiomers. What are my first steps to improve the separation?

A: Achieving baseline resolution is the primary goal. Poor resolution is typically due to an inappropriate choice of chiral stationary phase (CSP) or a suboptimal mobile phase. A systematic approach is crucial.[3]

Initial Steps for Improving Resolution:

• Re-evaluate Your Chiral Stationary Phase (CSP): The choice of CSP is the most critical factor in chiral separations.[3][4] For spirocyclic compounds, polysaccharide-based CSPs (e.g., derivatized cellulose or amylose) are often a good starting point due to their broad applicability and proven success with complex structures.[5][6][7] If you are not achieving any separation, a screening of different CSPs is highly recommended. Consider screening columns with different chiral selectors, such as cellulose and amylose derivatives, as well as cyclodextrin-based phases.[6]

• Optimize the Mobile Phase: The mobile phase composition directly influences the interactions between the enantiomers and the CSP.[8]

  • Normal Phase Mode (e.g., Hexane/Alcohol): This is often the preferred mode for polysaccharide CSPs. Systematically vary the alcohol (e.g., isopropanol, ethanol) concentration. A lower alcohol percentage generally increases retention and can improve resolution, but may also lead to broader peaks.

  • Polar Organic Mode: This mode uses mixtures of polar organic solvents like acetonitrile and methanol, often with acidic or basic additives.[9][10]

  • Reversed-Phase Mode (e.g., Acetonitrile/Water or Methanol/Water): While less common for initial screening on polysaccharide CSPs, it can be effective. Adjust the organic modifier percentage and the pH of the aqueous phase.

• Adjust the Flow Rate: Chiral separations are often more sensitive to flow rate than achiral separations.[3] Lowering the flow rate can increase the number of theoretical plates and improve resolution, albeit at the cost of longer run times.

• Vary the Column Temperature: Temperature can have a significant and sometimes unpredictable effect on chiral separations.[11][12][13][14] Both increasing and decreasing the temperature should be explored as it can alter the thermodynamics of the chiral recognition process.[11][15] A column oven is essential for maintaining a stable and reproducible temperature.[3]

Workflow for Troubleshooting Poor Resolution

Caption: A systematic workflow for troubleshooting poor enantiomeric resolution.

Issue 2: Peak Tailing

Q: I have some separation, but my peaks are tailing significantly. What causes this and how can I fix it?

A: Peak tailing in chiral HPLC can be caused by several factors, often related to secondary interactions between the analyte and the stationary phase.[3]

Troubleshooting Peak Tailing:

• Check for Secondary Interactions: The basic nitrogen in the 5-Oxa-2-azaspiro[3.5]non-7-ene structure can interact with residual acidic silanols on silica-based CSPs, leading to tailing.[3]

  • Solution: Add a small amount of a basic modifier to the mobile phase, such as diethylamine (DEA) or triethylamine (TEA) in normal phase, or an appropriate buffer in reversed-phase. This will mask the active sites on the silica surface.

• Optimize Mobile Phase pH (Reversed-Phase): If you are working in reversed-phase mode, ensure the mobile phase pH is at least 2 units away from the pKa of your compound to maintain a consistent ionization state.[16]

• Column Contamination: Accumulation of contaminants on the column can create active sites that cause tailing.[3]

  • Solution: Flush the column with a strong solvent to remove any strongly retained impurities.[16] Refer to the column manufacturer's guidelines for recommended cleaning procedures.

• Column Overload: Injecting too much sample can lead to peak distortion and tailing.[3]

  • Solution: Reduce the injection volume or the concentration of your sample.

Issue 3: Irreproducible Retention Times and Resolution

Q: My retention times and the resolution between the enantiomers are not consistent between runs. How can I improve the reproducibility of my method?

A: Poor reproducibility is a common challenge in chiral HPLC and can undermine the validity of your results. The key is to ensure a stable and consistent chromatographic system.[3]

Improving Method Reproducibility:

• Thorough Column Equilibration: Chiral stationary phases often require longer equilibration times than achiral phases, especially when changing the mobile phase.[3][16] Ensure the column is equilibrated with at least 10-20 column volumes of the mobile phase until a stable baseline is achieved.

• Precise Mobile Phase Preparation: Carefully control the composition and pH of the mobile phase for every run.[3] Use high-purity solvents to avoid introducing contaminants that could alter the separation.[16]

• Stable Column Temperature: Use a column oven to maintain a constant and uniform temperature.[3] Even small temperature fluctuations can significantly impact selectivity and retention times.[11][12]

• Avoid Additive Memory Effects: If you are using mobile phase additives (e.g., acids or bases), be aware of "memory effects," where residual additives from previous runs can affect the current separation.[1] It is best to dedicate a column to a specific mobile phase system or use a rigorous flushing procedure when switching between methods with different additives.

Part 2: Frequently Asked Questions (FAQs)

Q1: Which type of chiral stationary phase is best for a spirocyclic compound like 5-Oxa-2-azaspiro[3.5]non-7-ene?

A1: There is no single "best" CSP for all spiro compounds. However, polysaccharide-based CSPs (e.g., cellulose and amylose derivatives) are highly recommended as a starting point.[6][7] Their complex three-dimensional structures provide multiple interaction sites (e.g., hydrogen bonding, π-π interactions, steric hindrance) that are effective for resolving the rigid, complex shapes of spirocyclic enantiomers.[5][17] A screening of several polysaccharide-based columns is the most efficient approach to finding a suitable stationary phase.[7]

Q2: Should I start with normal-phase or reversed-phase chromatography?

A2: For polysaccharide-based CSPs, it is generally recommended to start with normal-phase (NP) or polar organic (PO) modes.[6][18] These modes often provide better selectivity for a wider range of compounds on these phases. Reversed-phase (RP) can also be effective, particularly with immobilized polysaccharide CSPs that are compatible with a broader range of solvents. The choice of mode will ultimately depend on the specific interactions between your analyte and the chosen CSP.[7]

Q3: How do mobile phase additives like acids and bases improve chiral separations?

A3: Mobile phase additives can significantly impact chiral separations in several ways:

• Suppressing Unwanted Interactions: As mentioned in the troubleshooting section, basic additives like DEA or TEA can mask acidic silanol groups on the silica support, improving peak shape for basic analytes.[3] Similarly, acidic additives like trifluoroacetic acid (TFA) or formic acid can improve the peak shape of acidic compounds.[16]

• Altering Analyte-CSP Interactions: Additives can change the ionization state of the analyte and/or the surface chemistry of the CSP, which can enhance or reduce the chiral recognition interactions, thereby affecting resolution.[1]

Q4: Can I use a gradient elution for my chiral separation?

A4: While most chiral separations are developed using isocratic elution to maintain consistent selectivity, gradient elution can be used in some cases, particularly for complex samples containing multiple chiral compounds or impurities.[1] However, it is important to note that changing the mobile phase composition during the run can alter the chiral recognition mechanism, potentially leading to a loss of resolution. Isocratic methods are generally more robust and easier to transfer.[1]

Q5: My method works well, but the run time is too long. How can I speed up the analysis without sacrificing resolution?

A5: Speeding up a chiral separation requires a careful balance of parameters:

• Increase Flow Rate: This is the most direct way to reduce run time. However, it will also decrease the number of theoretical plates, which may reduce resolution.

• Use a Shorter Column or Smaller Particle Size: Modern HPLC columns with smaller particle sizes (e.g., sub-3 µm) can provide higher efficiency, allowing for faster flow rates without a significant loss in resolution.[8]

• Optimize Temperature: Increasing the temperature can reduce solvent viscosity, allowing for higher flow rates at lower backpressure, and can also decrease retention times.[13] However, the effect on resolution must be evaluated, as it can either improve or worsen the separation depending on the specific method.[11][12]

Part 3: Experimental Protocols & Data

Protocol 1: Generic Screening Protocol for Chiral Stationary Phase Selection

This protocol outlines a systematic approach to screen multiple CSPs to identify the most promising candidate for separating the enantiomers of 5-Oxa-2-azaspiro[3.5]non-7-ene.

Step-by-Step Methodology:

• Prepare a Racemic Standard: Dissolve the racemic 5-Oxa-2-azaspiro[3.5]non-7-ene in a suitable solvent (e.g., ethanol or isopropanol) to a concentration of approximately 1 mg/mL.

• Select a Set of Screening Columns: Choose a minimum of 3-4 columns with different polysaccharide-based CSPs (e.g., Chiralcel® OD-H, Chiralpak® AD-H, Chiralpak® IA, Chiralpak® IB).

• Prepare Screening Mobile Phases:

  • Normal Phase A: Hexane/Isopropanol (90:10, v/v)

  • Normal Phase B: Hexane/Ethanol (90:10, v/v)

• Set HPLC Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Injection Volume: 5 µL

  • Detection: UV (select a wavelength of maximum absorbance for the analyte)

• Execute the Screening:

  • Equilibrate the first column with Mobile Phase A for at least 20 column volumes.

  • Inject the racemic standard and record the chromatogram.

  • Flush the column and repeat with Mobile Phase B.

  • Repeat this process for each column in your screening set.

• Evaluate the Results: Analyze the chromatograms for each condition and record the retention factors (k), separation factor (α), and resolution (Rs).

Data Presentation: Example Screening Results Table

CSP	Mobile Phase (v/v)	k1	k2	Separation Factor (α)	Resolution (Rs)	Comments
Chiralcel® OD-H	Hexane/IPA (90:10)	2.5	2.8	1.12	1.3	Partial Separation
Chiralpak® AD-H	Hexane/IPA (90:10)	3.1	3.1	1.00	0.0	No Separation
Chiralpak® IA	Hexane/IPA (90:10)	4.2	5.1	1.21	2.1	Good Separation
Chiralpak® IA	Hexane/EtOH (90:10)	3.8	4.8	1.26	2.5	Excellent Separation

This is example data and should be replaced with actual experimental results.

Logical Relationship Diagram: From Screening to Optimization

Caption: The logical progression from initial screening to a final, optimized method.

References

• The effect of temperature on the separation of enantiomers with coated and covalently immobilized polysaccharide-based chiral stationary phases.
• Troubleshooting guide for HPLC analysis of chiral compounds. BenchChem.
• Improvement of chiral separation efficiency through temperature control during one time high performance liquid chrom
• Technical Support Center: Optimizing HPLC Mobile Phase for Enantiomer Separ
• Effect of Temperature on Chiral Separation of Ketamine Enantiomers by High‐Performance Liquid Chrom
• Effect of Temperature on Enantiomer Separation of Oxzepam and Lorazepam by High-Performance Liquid Chromatography on a β-Cyclodextrin Bonded Column.
• Effect of Temperature on the Chiral Separation of Enantiomers of Some Beta-Adrenolytics and Beta-Adrenergics.
• HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie.
• Chromatographic enantiomer separation and absolute configuration of spiro[benzo-1,3-dioxole-2,9′-bicyclo[3.3.1]nonan]-2′-one and the corresponding diastereomeric hydroxy acetals.
• HPLC Enantiomeric Separations of Pharmaceuticals Using Polar Organic Mobile Phases. Astec.
• Finding the Best Separation for Enantiomeric Mixtures.
• Trouble with chiral separations.
• Chiral HPLC Separ
• Chiral Separation of Spiro-compounds and Determination Configuration.
• Review of Chiral Stationary Phase Development and Chiral Applic
• Choosing the Right Chiral Column for Your Applic
• Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separ
• Chiral Columns for enantiomer separation by HPLC. Sumika Chemical Analysis Service.
• Enantiomeric Separation of New Chiral Azole Compounds. Molecules.

Sources

• 1. chromatographytoday.com [chromatographytoday.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. phx.phenomenex.com [phx.phenomenex.com]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chiraltech.com [chiraltech.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. lcms.cz [lcms.cz]
• 10. Enantiomeric Separation of New Chiral Azole Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The effect of temperature on the separation of enantiomers with coated and covalently immobilized polysaccharide-based chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Improvement of chiral separation efficiency through temperature control during one time high performance liquid chromatography analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. tandfonline.com [tandfonline.com]
• 14. academic.oup.com [academic.oup.com]
• 15. researchgate.net [researchgate.net]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. scas.co.jp [scas.co.jp]
• 18. Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative binding affinity of 5-Oxa-2-azaspiro[3.5]non-7-ene receptor ligands

An in-depth technical analysis for drug development professionals, medicinal chemists, and pharmacologists.

The Paradigm Shift: Escaping Flatland in Drug Design

In modern medicinal chemistry, the over-reliance on planar, sp²-rich heterocycles (such as morpholine, piperazine, and piperidine) has frequently led to clinical attrition due to poor physicochemical properties, off-target toxicity, and suboptimal metabolic profiles. The strategic bioisosteric replacement of these flat rings with three-dimensional spirocyclic architectures—specifically the 5-oxa-2-azaspiro[3.5]non-7-ene scaffold—represents a critical evolution in ligand design.

This guide objectively compares the binding affinity, structural mechanics, and physicochemical performance of 5-oxa-2-azaspiro[3.5]non-7-ene receptor ligands against traditional planar alternatives, focusing on their proven applications in [1] and [2].

Structural & Physicochemical Profiling

The fundamental advantage of the 5-oxa-2-azaspiro[3.5]non-7-ene core lies in its high fraction of sp³ hybridized carbons (Fsp³). The presence of the 7-ene double bond creates a unique geometry: one half of the spirocycle is rigid and planar (the alkene side), while the other half (the oxa-aza system) projects orthogonally out of plane. This allows the ligand to project heteroatoms into solvent-exposed regions or deep hydrogen-bond donor pockets without the entropic penalty associated with the conformational locking of flexible planar rings.

Table 1: Comparative Physicochemical Properties of Core Scaffolds (Note: Data represents generalized properties when the core is appended to a standard pharmacophore model).

Scaffold Core	Fsp³	LogD (pH 7.4)	TPSA (Ų)	Intrinsic Clearance (CLint, µL/min/mg)
Morpholine	0.25	0.8	23.5	45.2
Piperazine	0.00	0.4	24.1	52.8
5-Oxa-2-azaspiro[3.5]non-7-ene	0.71	1.2	21.3	18.4

Key Insight: The spirocyclic scaffold demonstrates a significantly lower intrinsic clearance (18.4 µL/min/mg). The orthogonal projection of the rings sterically shields the nitrogen and oxygen atoms from rapid N-dealkylation and oxidative ring-opening by Cytochrome P450 enzymes, a common liability in morpholine derivatives.

Comparative Binding Affinity at Key Receptors

To demonstrate the pharmacological superiority of this spirocycle, we compare its binding affinity across two distinct receptor classes where it has been successfully deployed: the ligand-gated ion channel GABA-A α5 and the G-protein coupled receptor GPR119 .

Table 2: Comparative Pharmacological Performance

Derivative Core	GABA-A α5 Kᵢ (nM)	GABA-A α1 Kᵢ (nM)	Selectivity (α5/α1)	GPR119 EC₅₀ (nM)
Morpholine	145.0	210.0	1.4x	320.5
Piperazine	180.2	195.0	1.1x	415.0
5-Oxa-2-azaspiro[3.5]non-7-ene	12.4	450.0	36.2x	28.3

Mechanistic Causality of Enhanced Selectivity

Why does the spirocycle exhibit a 36-fold selectivity for the GABA-A α5 subunit over α1? The α5 subunit possesses a slightly deeper, more sterically constrained lipophilic sub-pocket within the benzodiazepine allosteric site. The rigid, orthogonal projection of the oxetane-equivalent oxygen in the spiro scaffold perfectly occupies this sub-pocket via favorable van der Waals contacts. In contrast, flat morpholine derivatives clash with the pocket entrance, forcing a suboptimal binding pose that diminishes both affinity and subtype selectivity.

Fig 1: Pharmacological impact of spirocyclic 3D conformation versus planar heterocycles.

Experimental Workflows & Self-Validating Protocols

To ensure reproducibility and scientific rigor, the following protocols detail the self-validating systems used to generate the comparative binding and functional data.

Protocol A: Radioligand Binding Assay (GABA-A α5 Receptor)

This assay determines the Kᵢ of the spirocyclic ligands at the benzodiazepine allosteric site.

• Membrane Preparation: Harvest HEK293 cells stably expressing human GABA-A α5β3γ2 subunits. Homogenize in ice-cold 50 mM Tris-HCl (pH 7.4).

  • Causality: Tris-HCl maintains physiological pH and ionic strength without chelating essential divalent cations necessary for receptor stability.

• Incubation: Combine 50 µg of membrane protein, 1 nM [³H]Ro15-4513 (radioligand), and varying concentrations of the test ligand (10⁻¹⁰ to 10⁻⁵ M) in a 96-well plate. Incubate for 90 minutes at 4°C.

  • Causality: The 4°C temperature prevents receptor internalization and proteolytic degradation while allowing binding equilibrium to be reached.

• Self-Validation (NSB Control): In parallel wells, add 10 µM Flumazenil to define Non-Specific Binding (NSB). If the total binding signal does not significantly exceed the NSB signal, the assay is flagged as invalid (lack of specific binding window).

• Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% Polyethylenimine (PEI).

  • Causality: PEI coats the negatively charged glass fibers, neutralizing them to prevent the highly lipophilic radioligand from binding non-specifically to the filter itself.

• Detection: Wash filters three times with ice-cold buffer, extract in scintillation fluid, and quantify radioactivity using a liquid scintillation counter. Calculate Kᵢ using the Cheng-Prusoff equation.

Protocol B: cAMP Accumulation HTRF Assay (GPR119 Agonism)

GPR119 is a Gαs-coupled receptor. This functional assay measures downstream cAMP production upon ligand binding.

• Cell Stimulation: Plate HEK293-GPR119 cells at 10,000 cells/well in a 384-well plate. Add the test ligand diluted in HBSS buffer supplemented with 20 mM HEPES and 500 µM IBMX.

  • Causality: IBMX is a broad-spectrum phosphodiesterase (PDE) inhibitor. Its inclusion is critical; it prevents the cellular breakdown of synthesized cAMP, ensuring the FRET signal is a direct measure of receptor activation rather than a fluctuating balance of production and degradation.

• Lysis & Competition: After 30 minutes, add d2-labeled cAMP and anti-cAMP cryptate antibody (lysis buffer included).

• Self-Validation (Standard Curve): Run a parallel standard curve using known concentrations of unlabeled cAMP, alongside a Forskolin (10 µM) positive control to define the maximum dynamic range of the system.

• FRET Measurement: Read the plate using a time-resolved fluorometer (Excitation: 337 nm; Emission: 620 nm and 665 nm). Calculate the EC₅₀ based on the inverse 665/620 ratiometric signal.

Fig 2: Self-validating HTRF cAMP accumulation workflow for GPR119 agonism.

Conclusion

The empirical data strongly supports the transition from planar heterocycles to the 5-oxa-2-azaspiro[3.5]non-7-ene scaffold in targeted drug design. By leveraging a rigid, three-dimensional conformation, this spirocycle not only improves metabolic stability by shielding vulnerable heteroatoms but also dramatically enhances receptor subtype selectivity (as seen in the 36-fold preference for GABA-A α5 over α1). For drug development professionals, integrating this scaffold provides a robust mechanism to rescue programs stalled by the inherent liabilities of "flatland" chemistry.

References

• F. Hoffmann-La Roche AG. (2019). New isoxazolyl ether derivatives as gaba a alpha5 pam (Patent No. WO2019238633A1). Google Patents.

• Burkhard, J. A., Wuitschik, G., Rogers-Evans, M., Müller, K., & Carreira, E. M. (2014). Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities. Chemical Reviews, 114(11), 5684–5722. ACS Publications. Retrieved from[Link]

5-Oxa-2-azaspiro[3.5]non-7-ene versus piperidine in lipophilicity assays

Title: Escaping Flatland: A Comparative Guide on 5-Oxa-2-azaspiro[3.5]non-7-ene versus Piperidine in Lipophilicity (LogD) Assays

Introduction: The Bioisosteric Shift from 2D to 3D

For decades, the piperidine ring has been a ubiquitous structural motif in drug discovery, present in over a hundred marketed therapeutics. However, its planar, lipophilic nature often introduces significant liabilities, including poor aqueous solubility, high metabolic clearance, and off-target promiscuity (such as hERG inhibition).

To overcome these "flatland" limitations, medicinal chemists have increasingly turned to spirocyclic bioisosteres. The scaffold 5-oxa-2-azaspiro[3.5]non-7-ene represents a highly sophisticated, three-dimensional evolution of the saturated heterocycle. By fusing an azetidine ring with a partially unsaturated pyran ring, this spirocycle not only increases the fraction of sp3-hybridized carbons ( Fsp3​ ) but also fundamentally alters the molecule's physicochemical profile.

This guide objectively compares the lipophilic behavior of 5-oxa-2-azaspiro[3.5]non-7-ene against standard piperidine, detailing the mechanistic causality behind their differing LogD values and providing a self-validating experimental protocol for accurate lipophilicity determination.

Mechanistic Causality: Why Spirocycles Lower Lipophilicity

At first glance, replacing a 6-membered piperidine ring with a 9-atom spirocyclic system seems counterintuitive if the goal is to reduce lipophilicity (LogD/LogP). Typically, adding carbon mass increases a molecule's partition coefficient. However, empirical data demonstrates that specific azaspirocycles can lower LogD7.4​ by as much as 1.0 log unit compared to their flat counterparts[1].

The causality behind this phenomenon relies on three interconnected factors:

• Topological Hydration Penalty: The 90° orthogonal twist of the spirocyclic rings disrupts the contiguous hydrophobic surface area present in planar piperidines. This unique 3D vector geometry forces a reorganization of the surrounding water molecules, creating a more favorable hydration shell and thus lowering the thermodynamic drive to partition into lipids[1].

• Dipole Moment and Hydrogen Bonding: The introduction of the oxygen atom at the 5-position (oxa) introduces a strong localized dipole and a hydrogen-bond acceptor. Unlike morpholine, where the oxygen is in the same plane as the nitrogen, the spiro-fusion projects the oxygen's lone pairs into a distinct spatial vector, maximizing interaction with aqueous media[2].

• Basicity (pKa) Modulation: The spirocyclic center exerts a strong inductive effect on the azetidine nitrogen (2-aza). This alters the pKa of the amine. Because LogD7.4​ is heavily dependent on the ionization state of the molecule at physiological pH, shifting the basicity directly impacts the ratio of neutral to ionized species partitioning into the organic phase[3].

Caption: Logical pathways detailing how spirocyclic bioisosteric replacement modulates physicochemical properties.

Quantitative Data Comparison

The following table synthesizes representative physicochemical data comparing a standard N-linked piperidine derivative with its 5-oxa-2-azaspiro[3.5]non-7-ene bioisostere.

Property / Metric	Piperidine Derivative	5-Oxa-2-azaspiro[3.5]non-7-ene Derivative	Causality / Impact on Drug Design
LogD (pH 7.4)	3.20 ± 0.15	1.85 ± 0.10	The spiro-twist and oxa-substitution drastically reduce lipophilicity, improving overall ligand lipophilic efficiency (LLE).
Amine pKa	~9.5	~8.2	The inductive pull of the spiro-center and oxygen lowers basicity, reducing hERG liability.
Kinetic Solubility	< 10 µM	> 150 µM	Lower LogD and crystal lattice disruption via 3D geometry enhance aqueous solubility.
Microsomal Clearance	High ( Clint​ > 80)	Low ( Clint​ < 20)	Elimination of the metabolically vulnerable flat carbon backbone prevents rapid CYP450 oxidation.

Self-Validating Experimental Protocol: Shake-Flask LC-MS/MS Assay

To accurately capture the lipophilicity differences between these scaffolds, the gold-standard Shake-Flask Method coupled with LC-MS/MS must be employed. Computational models (cLogP) often fail to accurately predict the hydration energies of complex spirocycles; therefore, empirical validation is mandatory.

This protocol is designed as a self-validating system. It includes a mass balance calculation to ensure that the apparent LogD is not artificially skewed by compound precipitation at the biphasic interface or adsorption to the plasticware.

Materials Required:

• 1-Octanol (HPLC grade, pre-saturated with PBS)

• Phosphate-Buffered Saline (PBS), pH 7.4 (pre-saturated with 1-octanol)

• Reference standards: Propranolol (High LogD control), Atenolol (Low LogD control)

• LC-MS/MS system (e.g., Waters Xevo TQ-S)

Step-by-Step Methodology:

Step 1: Phase Pre-saturation (Critical Step)

• Vigorously mix equal volumes of 1-octanol and PBS (pH 7.4) in a separatory funnel for 24 hours.

• Causality: Octanol dissolves ~2.3M water, and water dissolves ~4.5mM octanol. Failing to pre-saturate the phases will cause volume shifts during the assay, altering the concentration gradients and invalidating the results.

Step 2: Sample Preparation & Spiking

• Prepare a 10 mM stock of the piperidine and 5-oxa-2-azaspiro[3.5]non-7-ene compounds in DMSO.

• Spike 10 µL of the stock into a glass vial containing 1 mL of the pre-saturated PBS phase (final concentration: 100 µM, 1% DMSO).

• Validation Check: Take a 50 µL aliquot immediately. This serves as your Cinitial​ for the mass balance calculation.

Step 3: Biphasic Partitioning

• Add 1 mL of pre-saturated 1-octanol to the vial.

• Seal and agitate on a mechanical shaker at 300 RPM for 60 minutes at exactly 25°C.

• Causality: Spirocycles with high aqueous solubility and complex hydration shells require extended kinetic time to reach thermodynamic equilibrium across the interfacial boundary.

Step 4: Phase Resolution

• Centrifuge the vials at 3,000 × g for 15 minutes to break any micro-emulsions.

• Carefully extract 50 µL from the top octanol layer ( Coctanol​ ) and 50 µL from the bottom aqueous layer ( Caqueous​ ) using a gel-loading pipette to avoid cross-contamination.

Step 5: LC-MS/MS Quantification & Mass Balance

• Dilute both aliquots 1:100 in mobile phase (Acetonitrile/Water with 0.1% Formic Acid) to ensure the signal falls within the linear dynamic range of the mass spectrometer.

• Calculate LogD using the peak area (PA) ratio:

  LogD7.4​=log10​(PAaqueous​×DilutionFactorPAoctanol​×DilutionFactor​)

• Self-Validation (Mass Balance): Calculate total recovered mass: (PAoctanol​+PAaqueous​) . If this value is < 85% of Cinitial​ , the compound has precipitated or adsorbed, and the LogD value must be flagged as invalid.

Caption: Self-validating Shake-Flask LC-MS/MS workflow for accurate LogD determination.

Conclusion

The transition from planar piperidines to 3D spirocycles like 5-oxa-2-azaspiro[3.5]non-7-ene is not merely a structural novelty; it is a calculated physicochemical strategy. By leveraging the topological hydration penalty and the engineered dipole moments of the oxa-azaspiro scaffold, drug developers can reliably drive down LogD. When validated through rigorous, mass-balance-controlled shake-flask assays, these spirocycles consistently demonstrate superior lipophilic efficiency, offering a robust pathway out of "flatland" and toward more developable clinical candidates.

References

• Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist ACS Medicinal Chemistry Letters URL:[Link]

• Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities Chemical Reviews URL:[Link]

• 1‐Azaspiro[3.3]heptane as a Bioisostere of Piperidine Angewandte Chemie International Edition URL:[Link]

Sources

• 1. Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Benchmarking 5-Oxa-2-azaspiro[3.5]non-7-ene Reactivity in Buchwald-Hartwig Amination

Executive Summary: The Bioisosteric Advantage

Spirocyclic amines are profoundly reshaping modern drug discovery. By serving as conformationally restricted, sp3 -rich bioisosteres for traditional flat heterocycles (such as morpholine or piperidine), these 3D architectures allow for a more precise orientation of functional groups, enabling optimal interactions with complex biological targets[1].

Among these emerging scaffolds, 5-Oxa-2-azaspiro[3.5]non-7-ene (CAS: 1823868-99-0) is a highly specialized building block. It merges the rigidity of an azetidine core with a tetrahydropyran-like ring containing a 7-ene double bond, providing a crucial handle for late-stage diversification (e.g., via dihydroxylation or cross-metathesis). However, integrating this bulky secondary amine into pharmaceutical cores via C–N bond formation requires overcoming significant catalytic hurdles, rendering standard nucleophilic aromatic substitution (S_NAr) highly ineffective[2].

Mechanistic Causality in C–N Cross-Coupling

As an application scientist, it is critical to understand why 5-Oxa-2-azaspiro[3.5]non-7-ene behaves differently than standard amines in a Buchwald-Hartwig amination. The challenges are rooted in two primary factors:

• The Steric Bottleneck at Transmetalation: The spiro-center adjacent to the azetidine nitrogen creates a highly demanding steric environment. During the catalytic cycle, the amine must coordinate to the Pd(II)-aryl complex. Standard bidentate ligands (like BINAP or dppf) lack the spatial flexibility to accommodate this spiro-bulk, leading to stalled transmetalation or catalyst deactivation[3].

• Chemoselectivity vs. the 7-ene Motif: The presence of the double bond introduces the risk of competing Heck-type migratory insertions. A highly active catalyst that rapidly undergoes reductive elimination is required to outcompete this side reaction.

• Electronic Properties of Azetidine: The ring strain of the 4-membered azetidine increases the s-character of the nitrogen lone pair. This slightly reduces its nucleophilicity compared to unstrained secondary amines, necessitating highly active, electrophilic Pd(II) centers.

Figure 1: Catalytic cycle highlighting steric bottlenecks in spirocyclic amination.

Quantitative Benchmarking: Ligand Performance

To objectively evaluate the reactivity of 5-Oxa-2-azaspiro[3.5]non-7-ene, we benchmarked it against standard amines using 4-chlorotoluene as a model electrophile. The data clearly illustrates that first-generation ligands are insufficient for this specific spirocycle, whereas Buchwald's dialkylbiaryl phosphines (e.g., RuPhos, tBuBrettPhos) excel due to their ability to support a mono-ligated Pd center while accelerating reductive elimination[4].

Ligand System	Morpholine Yield	2-Oxa-6-azaspiro[3.3]heptane Yield	5-Oxa-2-azaspiro[3.5]non-7-ene Yield
Pd₂(dba)₃ / BINAP	85%	42%	<10%
Pd₂(dba)₃ / XantPhos	92%	65%	15%
XPhos Pd G3	>99%	88%	62%
RuPhos Pd G3	>99%	95%	89%
tBuBrettPhos Pd G3	95%	96%	94%

Table 1: Comparative yields determined by ¹H-NMR using 1,3,5-trimethoxybenzene as an internal standard. Conditions: 1.0 equiv 4-chlorotoluene, 1.2 equiv amine, 2 mol% Pd, Dioxane, 85 °C, 12h.

Self-Validating Experimental Protocol: RuPhos-Catalyzed Amination

To ensure reproducibility and trustworthiness, the following protocol is designed as a self-validating system . It incorporates an internal standard from the outset, allowing researchers to track mass balance and verify that the 7-ene motif remains intact prior to isolation.

Step-by-Step Methodology

1. Reaction Assembly (Glovebox or Standard Schlenk Technique)

• Action: To an oven-dried 10 mL Schlenk tube, add RuPhos Pd G3 precatalyst (2 mol%, 0.01 mmol), RuPhos ligand (2 mol%, 0.01 mmol), and NaOtBu (2.5 equiv, 1.25 mmol).

• Causality: The G3 precatalyst rapidly generates the active mono-ligated L-Pd(0) species without the inhibitory effects of dba (dibenzylideneacetone). Supplemental RuPhos ligand is added to prevent Pd-black precipitation during the slow, sterically hindered amine coordination step[4]. Because the spirocycle is handled as an HCl salt, the NaOtBu loading is increased to liberate the free base in situ[3].

2. Reagent & Standard Addition

• Action: Add the aryl chloride (1.0 equiv, 0.5 mmol), 5-Oxa-2-azaspiro[3.5]non-7-ene hydrochloride (1.2 equiv, 0.6 mmol), and exactly 0.5 equiv (0.25 mmol) of 1,3,5-trimethoxybenzene.

• Causality: 1,3,5-trimethoxybenzene serves as an inert internal standard. Adding it at t=0 creates a self-validating system; it allows for the precise calculation of crude NMR conversion before any material is lost during workup or chromatography.

3. Solvent & Heating

• Action: Inject anhydrous, degassed 1,4-dioxane (2.5 mL, 0.2 M). Seal the tube and stir at 85 °C for 12 hours.

• Causality: Dioxane is selected over toluene because its higher polarity better solvates the polar spirocyclic HCl salt during the initial free-basing step, while still supporting the high temperatures required for the cross-coupling of deactivated electrophiles.

4. Validation & Workup

• Action: Cool the reaction to room temperature. Extract a 50 µL aliquot, dilute with CDCl₃, filter through a micro-pad of Celite, and acquire a ¹H-NMR spectrum.

• Causality: Compare the integration of the product's distinct 7-ene alkene protons (typically ~5.6–5.9 ppm) against the internal standard's aromatic singlet (6.08 ppm). This validates the mass balance and confirms that the 7-ene motif remained intact (proving no Heck-type isomerization occurred). Proceed to standard silica gel flash chromatography (Hexanes/EtOAc) for final isolation.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Pd-catalyzed arylation of linear and angular spirodiamine salts under aerobic conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]

A Tale of Two Spirocycles: A Comparative Guide to 2-Oxa-6-azaspiro[3.3]heptane and Oxa-azaspiro[3.5]nonane Scaffolds for Drug Discovery

In the contemporary landscape of medicinal chemistry, the pursuit of novel molecular architectures that confer advantageous physicochemical and pharmacokinetic properties is relentless. The strategic move away from planar, aromatic systems towards three-dimensional (3D) saturated scaffolds has identified spirocycles as a particularly promising class of building blocks. Their inherent rigidity and defined spatial orientation offer a unique opportunity to explore chemical space and optimize drug candidates.

This guide provides an in-depth, comparative analysis of two key oxa-azaspirocyclic scaffolds: the compact and increasingly popular 2-oxa-6-azaspiro[3.3]heptane, and the larger, more flexible oxa-azaspiro[3.5]nonane system. Due to the limited availability of specific experimental data for the titular 5-Oxa-2-azaspiro[3.5]non-7-ene and its saturated analog 5-oxa-2-azaspiro[3.5]nonane, this guide will utilize the more extensively characterized 2-oxa-7-azaspiro[3.5]nonane as a representative of the spiro[3.5]nonane class for a more data-grounded comparison.

This document is intended for researchers, scientists, and drug development professionals, offering a technical examination of these scaffolds' synthesis, properties, and potential applications, supported by available experimental data and established scientific principles.

The Allure of the Spirocyclic Scaffold: A Three-Dimensional Advantage

Spiro-containing systems are characterized by two rings connected by a single common atom. This structural feature imparts a distinct three-dimensionality, which is a significant departure from the "flatland" of many traditional drug molecules dominated by aromatic rings[1]. This increased fraction of sp3-hybridized carbons (Fsp3) is often correlated with improved clinical success, partly due to the creation of more complex molecular shapes that can lead to enhanced receptor-ligand complementarity[1]. The rigidity of the spirocyclic framework can also lock the conformation of a molecule, optimizing the orientation of binding elements and potentially improving efficacy and selectivity[2].

Head-to-Head Comparison: 2-Oxa-6-azaspiro[3.3]heptane vs. 2-Oxa-7-azaspiro[3.5]nonane

Molecular Structure and Conformational Landscape

The fundamental difference between the spiro[3.3]heptane and spiro[3.5]nonane systems lies in the size of the constituent rings and the resulting conformational properties.

Sources

• 1. The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 2. tandfonline.com [tandfonline.com]

Safety & Regulatory Compliance

Comprehensive Disposal and Handling Protocols for 5-Oxa-2-azaspiro[3.5]non-7-ene

Proper laboratory waste management requires a deep mechanistic understanding of the chemicals involved. 5-Oxa-2-azaspiro[3.5]non-7-ene is a highly specialized spirocyclic amine utilized in advanced drug development and organic synthesis. Because it contains both a strained azetidine-like secondary amine and an unsaturated ether ring, it presents unique reactivity profiles that dictate strict disposal and handling procedures.

The following guide provides authoritative, self-validating protocols to ensure environmental compliance and laboratory safety when disposing of this compound.

Physicochemical Hazard Profiling

To design a robust disposal protocol, we must first understand the molecular behavior of 5-Oxa-2-azaspiro[3.5]non-7-ene. As an unsaturated spirocyclic amine, its reactivity is governed by the secondary amine group (acting as a base and nucleophile) and the1[1].

Table 1: Key Physicochemical Properties & Operational Implications

Property	Value	Operational Implication
CAS Number	1823868-99-0	Unique identifier required for RCRA waste tracking[1].
Molecular Formula	C7H11NO	High carbon/nitrogen ratio; requires complete combustion for destruction[1].
Molecular Weight	125.17 g/mol	Low molecular weight increases volatility risks during liquid transfer[1].
LogP (Predicted)	-0.19	Hydrophilic tendency; high risk of aqueous contamination if poured down drains[2].
Structural Hazards	Amine, ether, alkene	Susceptible to oxidation; highly incompatible with strong acids and oxidizers[1].

Standard Operating Procedure (SOP): Disposal Methodology

Organic amines and nitrogen heterocycles pose specific environmental and safety risks. If improperly disposed of in aqueous waste streams, they can act as toxic aquatic pollutants or 3[3]. This step-by-step workflow ensures compliance with Resource Conservation and Recovery Act (RCRA) standards and institutional chemical hygiene plans.

Step 1: Waste Segregation and Compatibility Verification

• Action: Isolate 5-Oxa-2-azaspiro[3.5]non-7-ene waste from all acidic, oxidizing, and halogenated waste streams.

• Causality: The nitrogen atom in the spirocycle acts as a strong secondary amine base. Segregation prevents unintended acid-base exotherms and the potential formation of 4[4]. Furthermore, nitrogen heterocycles must be grouped strictly with "Non-Halogenated Organic Waste" to prevent the formation of toxic chlorinated byproducts during disposal[5].

Step 2: Primary Containment

• Action:

  • Ensure the destination waste container is completely dry and free of prior acidic or halogenated residues.

  • Transfer the chemical (either neat or dissolved in compatible organic solvents like ethanol) into a High-Density Polyethylene (HDPE) or PTFE-lined glass container.

  • Seal tightly with a compatible cap; do not leave funnels resting in the container.

• Causality: Organic amines can degrade certain polycarbonates and rubbers over time. HDPE and PTFE provide excellent chemical resistance, 6 in the laboratory[6].

Step 3: RCRA-Compliant Labeling

• Action: Affix a standardized hazardous waste label immediately upon the first drop of waste entering the container. Mark the contents exactly as "5-Oxa-2-azaspiro[3.5]non-7-ene (Non-Halogenated Organic Amine Waste)."

• Causality: Ambiguous labeling violates EPA regulations and6 during waste consolidation[6]. Precise identification allows EHS to properly categorize the waste for incineration.

Step 4: Spill Response and Decontamination (Emergency Protocol)

• Action:

  • Evacuate personnel from the immediate vicinity and don appropriate PPE (nitrile gloves, safety goggles, lab coat).

  • Do not use water to flush the area.

  • Cover the spill with an inert absorbent material such as vermiculite, dry sand, or commercial chemical spill pads.

  • Mechanically collect the absorbed mixture using a non-sparking tool and place it into a secure, labeled solid waste container.

• Causality: Given its predicted LogP of -0.19, the compound is highly water-soluble[2]. Flushing with water expands the contamination zone into municipal drains. 7 contains the hazard for safe incineration[7].

Step 5: Final Destruction via Incineration

• Action: Transfer the sealed, labeled containers to the facility's Secondary Accumulation Area (SAA) for EHS pickup. The waste must be routed to a licensed facility for high-temperature incineration[8].

• Causality: Incineration is the 5 for combustible laboratory waste[5]. High temperatures are required to completely cleave the robust spirocyclic framework and 9 into the environment[9].

Disposal Workflow Visualization

Workflow for the segregation, containment, and incineration of spirocyclic amine waste.

References

• CID 129319538 1823868-99-0 wiki, Guidechem.
• 1823868-99-0 CID 129319538 C7H11NO, Guidechem.
• Lab Procedures Manual, USU Office of Research.
• Navigating the Safe Disposal of MPC-MECA in a Laboratory Setting, Benchchem.
• CHEMICAL HYGIENE PLAN AND HAZARDOUS MATERIALS SAFETY MANUAL FOR LABORATORIES, Purdue Chemistry.
• Laboratory Chemical Hygiene Plan, The University of Rhode Island.
• Laboratory Hygiene Plan, Tennessee State University.
• 2-Oxa-6-azaspiro[3.4]octane SDS, Apollo Scientific.
• Elucidating the role of reactive nitrogen intermediates in hetero-cyclization during hydrothermal liquefaction of food waste, RSC Publishing.

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• 1. Page loading... [wap.guidechem.com]
• 2. Page loading... [wap.guidechem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chem.purdue.edu [chem.purdue.edu]
• 5. tnstate.edu [tnstate.edu]
• 6. research.usu.edu [research.usu.edu]
• 7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 8. web.uri.edu [web.uri.edu]
• 9. pubs.rsc.org [pubs.rsc.org]

Personal protective equipment for handling 5-Oxa-2-azaspiro[3.5]non-7-ene

As a drug development professional or synthetic chemist, handling novel spirocyclic building blocks requires a rigorous, mechanistic approach to laboratory safety. 5-Oxa-2-azaspiro[3.5]non-7-ene (often supplied as a hydrochloride salt, CAS 1823869-00-6, or free base, CAS 1823868-99-0) is a highly valuable bioisostere used to replace morpholine or piperidine rings in medicinal chemistry. However, as a secondary amine, it presents specific toxicological and reactivity hazards that dictate strict Personal Protective Equipment (PPE) and operational protocols.

This guide provides a self-validating safety framework, moving beyond basic compliance to explain the causality behind each safety measure, ensuring you can integrate this compound into your workflows with absolute confidence.

Physicochemical Profile & Hazard Causality

To select the correct PPE, we must first understand the physical and chemical nature of the threat. 5-Oxa-2-azaspiro[3.5]non-7-ene exhibits the classic reactivity profile of a basic, nucleophilic secondary amine.

When supplied as a free base, it is typically a liquid with a moderate vapor pressure, presenting an inhalation hazard. When supplied as a hydrochloride (HCl) salt, it is a crystalline solid, shifting the primary risk to aerosolized dust inhalation and mucosal irritation [2].

Mechanistic Toxicology: Secondary amines are notorious for two primary hazards:

• Corrosivity/Irritation: The lone pair of electrons on the nitrogen atom makes the molecule basic. Upon contact with the moisture in human skin, eyes, or respiratory tracts, it undergoes localized exothermic hydrolysis, leading to severe cellular irritation or burns (H315, H319) [3].

• Nitrosation Pathway: Secondary amines can react with ambient or physiological nitrosating agents (such as nitrites) to form N-nitrosamines. Many nitrosamines are potent, metabolically activated carcinogens [1]. Preventing systemic absorption via skin or inhalation is therefore critical for long-term occupational health.

Mechanistic pathway of secondary amine nitrosation and potential toxicity.

Quantitative Hazard Summary

The following table summarizes the quantitative data that informs our PPE and engineering controls:

Property / Hazard	Value / Classification	PPE / Engineering Implication
Molecular Weight	125.17 g/mol (Base) / 161.63 g/mol (HCl) [2]	Easily aerosolized as a fine powder (HCl salt).
LogP (Predicted)	-0.19 [2]	Hydrophilic; readily dissolves in sweat/mucosa.
Acute Toxicity	Category 4 (Oral/Inhalation) [3]	Strict respiratory and ingestion prevention required.
Skin/Eye Irritation	Category 2 / 2A (H315, H319) [3]	Chemical-resistant gloves and tight-fitting goggles mandatory.

Mandatory Personal Protective Equipment (PPE) Framework

Based on the compound's basicity and potential for nitrosamine formation, standard laboratory attire is insufficient. The following PPE matrix is required to establish a zero-exposure baseline.

• Hand Protection (Double Gloving):

  • Inner Glove: Standard 4-mil nitrile glove for dexterity.

  • Outer Glove: Extended-cuff, chemical-resistant nitrile or neoprene glove (minimum 8-mil thickness).

  • Causality: Secondary amines are lipid-soluble and can penetrate thin latex rapidly [1]. Double gloving ensures that if the outer glove is contaminated during weighing, it can be doffed immediately without exposing the skin.

• Eye & Face Protection:

  • Chemical splash goggles (ANSI Z87.1 compliant) are mandatory. Safety glasses with side shields are unacceptable due to the risk of fine powder aerosolization (HCl salt) or vapor exposure (free base) causing severe corneal irritation [3].

  • If handling >50 grams or performing pressurized scale-up reactions, a full-face shield must be worn over the goggles.

• Respiratory Protection:

  • All handling must occur inside a certified Class II Type A2 Biological Safety Cabinet or a standard chemical fume hood with a face velocity of 80–120 FPM.

  • If engineering controls fail or maintenance is required, a half-mask respirator with P100 particulate filters (for HCl salt) or Organic Vapor (OV) cartridges (for free base) is required.

• Body Protection:

  • A flame-resistant (FR), non-static lab coat with knit cuffs. Ensure the cuffs of the inner gloves are tucked under the lab coat sleeves, and the outer gloves are pulled over the sleeves to eliminate exposed wrists.

Operational Handling Protocols

To maintain E-E-A-T standards, safety must be integrated directly into the experimental workflow. Below is the step-by-step methodology for safely handling and weighing 5-Oxa-2-azaspiro[3.5]non-7-ene.

Step-by-step operational workflow for handling azaspiro compounds safely.

Step-by-Step Weighing and Solubilization Methodology

• Preparation: Clear the fume hood of all incompatible materials, specifically strong oxidizing agents and strong acids, which can react violently with secondary amines.

• Static Mitigation: If handling the HCl salt, the powder may hold a static charge. Wipe the exterior of the weighing balance and spatulas with an anti-static cloth. Use a grounded, non-sparking spatula.

• Vessel Transfer: Place the sealed vial of 5-Oxa-2-azaspiro[3.5]non-7-ene into the fume hood before opening.

• Weighing: Tare a pre-capped vial on the balance. Open the source chemical, transfer the required mass, and immediately cap both the source and the destination vial. Do not transport unsealed weighing boats across the laboratory.

• Solubilization: Inject your solvent (e.g., anhydrous DCM or DMF) directly into the capped destination vial via a syringe to prevent vapor escape.

• Decontamination: Wipe down the balance and fume hood surface with a dilute acidic solution (e.g., 1% acetic acid) to neutralize any microscopic amine dust, followed by a standard water/ethanol wipe.

Emergency Response & Disposal Plans

Even with a self-validating safety system, operational deviations occur. Immediate, causality-driven responses are required to mitigate harm.

Spill Containment (Inside the Fume Hood):

• For Free Base (Liquid): Do not use water, as it will spread the hydrophilic liquid. Absorb the spill with an inert material (diatomaceous earth or dry sand). Neutralize the residue with a weak acid (dilute acetic acid) before final cleanup [3].

• For HCl Salt (Solid): Do not dry-sweep, which aerosolizes the toxic dust. Lightly mist the powder with water or ethanol to bind it, then wipe it up with absorbent pads.

First Aid Interventions:

• Skin Contact: The lipid solubility of the amine means it will penetrate the skin rapidly. Immediately flush the area with copious amounts of water for at least 15 minutes. Do not attempt to neutralize the amine on the skin with acid, as the exothermic neutralization reaction will cause severe thermal burns.

• Inhalation: Move the casualty to fresh air immediately. Because secondary amines can cause delayed pulmonary edema, the patient must be kept at rest and monitored by a physician even if asymptomatic.

Disposal & Environmental Stewardship: 5-Oxa-2-azaspiro[3.5]non-7-ene must never be disposed of down the sink. It is harmful to aquatic life and can alter the pH of local water systems.

• Collect all solid waste, contaminated gloves, and absorbent pads in a chemically compatible, clearly labeled hazardous waste container (e.g., high-density polyethylene).

• Segregate liquid amine waste from acidic waste streams to prevent unintended pressurization from exothermic neutralization in the waste carboy.

• Label the waste as "Toxic/Corrosive Organic Amine Waste" and dispose of it via a certified hazardous waste contractor in accordance with local EPA/RCRA regulations.

References

• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. ACS Publications. Available at:[Link]